Brodimoprim-d6

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the mechanism of action of Brodimoprim-d6, focusing on its molecular target, the basis of its selectivity, and the methods used to characterize its activity.

Introduction: Brodimoprim and the Role of Deuteration

Brodimoprim is a synthetic antibacterial agent belonging to the diaminopyrimidine class of drugs, structurally related to trimethoprim.[1][2] It is a selective inhibitor of bacterial dihydrofolate reductase (DHFR), an enzyme essential for bacterial growth and replication.[1][2][3]

Brodimoprim-d6 is a deuterated analog of Brodimoprim. In medicinal chemistry, deuteration is the process of replacing one or more hydrogen atoms in a drug molecule with deuterium, a stable, heavy isotope of hydrogen.[4][5] This modification typically does not alter the drug's fundamental mechanism of action (pharmacodynamics).[6] Instead, the stronger carbon-deuterium bond can slow down metabolic processes, particularly those mediated by cytochrome P450 enzymes.[5][7] This "kinetic isotope effect" can lead to an improved pharmacokinetic profile, such as a longer half-life, increased bioavailability, and potentially altered metabolite formation, which may enhance safety and tolerability.[4][6][7][8]

Therefore, the core mechanism of action of Brodimoprim-d6 is identical to that of Brodimoprim: the inhibition of bacterial dihydrofolate reductase.

Core Mechanism of Action: Inhibition of the Folate Biosynthesis Pathway

The primary target of Brodimoprim is the enzyme dihydrofolate reductase (DHFR).[1][3] This enzyme plays a critical role in the bacterial folate synthesis pathway, which is vital for the production of essential cellular components.

The Folate Pathway:

• Bacteria synthesize dihydrofolate (DHF) de novo.

• DHFR catalyzes the reduction of DHF to tetrahydrofolate (THF).[1]

• THF is a crucial cofactor for one-carbon transfer reactions necessary for the synthesis of purines, thymidine, and certain amino acids (e.g., methionine).[1]

• These molecules are essential precursors for the synthesis of DNA, RNA, and proteins.

By competitively inhibiting DHFR, Brodimoprim blocks the production of THF.[1][9] This cessation of THF synthesis cripples the bacteria's ability to produce the building blocks for DNA and proteins, thereby halting growth and replication, which results in a bacteriostatic effect.[1][3]

Caption: Mechanism of Brodimoprim's inhibition of the bacterial folate pathway.

Basis of Selectivity

A key advantage of Brodimoprim is its high selectivity for bacterial DHFR over the human (or mammalian) form of the enzyme.[1][3] This selectivity is crucial for minimizing toxicity to the host. The affinity of Brodimoprim for bacterial DHFR is significantly higher than for human DHFR, ensuring that therapeutic concentrations primarily affect the pathogen.[1][3] Studies have shown that Brodimoprim is often two- to three-fold more effective than trimethoprim against a wide variety of bacterial DHFR enzymes.[10]

Quantitative Data: Inhibitory Activity

The potency of DHFR inhibitors is typically quantified using IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values. While specific data for Brodimoprim-d6 is not available, the data for Brodimoprim provides the essential pharmacodynamic profile. Brodimoprim generally exhibits greater potency against bacterial DHFR compared to its predecessor, trimethoprim.[10]

Enzyme Source	Inhibitor	IC50 / Ki (nM)	Selectivity Ratio (Host/Bacteria)	Reference
Bacterial DHFR (Various)	Brodimoprim	Generally lower than Trimethoprim	-	[10]
Bacterial DHFR (Various)	Trimethoprim	Baseline for comparison	-	[10]
Eukaryotic (Host) DHFR	Brodimoprim	Significantly higher than for bacterial DHFR	High	[10]
Eukaryotic (Host) DHFR	Trimethoprim	Significantly higher than for bacterial DHFR	High	[10]
(Note: Specific numerical values can vary significantly between bacterial species and experimental conditions. The table illustrates the general relationship of potency and selectivity.)

Experimental Protocols: DHFR Inhibition Assay

The primary method to determine the inhibitory activity of compounds like Brodimoprim against DHFR is a spectrophotometric enzyme inhibition assay. This assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH to NADP+ during the reduction of DHF to THF.

Objective: To determine the IC50 value of Brodimoprim-d6 against a specific bacterial DHFR enzyme.

Materials:

• Purified recombinant DHFR enzyme

• DHFR Assay Buffer (e.g., Tris-HCl or phosphate buffer at pH ~7.5)[11]

• Substrate: Dihydrofolic acid (DHF)[11]

• Cofactor: NADPH[11]

• Inhibitor: Brodimoprim-d6 (dissolved in a suitable solvent like DMSO)

• Control Inhibitor: Methotrexate or Trimethoprim[11]

• 96-well UV-transparent microplate[9]

• Microplate spectrophotometer capable of reading absorbance at 340 nm in kinetic mode[9][11]

Methodology:

• Reagent Preparation: Prepare stock solutions of DHF, NADPH, and Brodimoprim-d6. Create a serial dilution of the inhibitor to test a range of concentrations.

• Assay Setup: In a 96-well plate, add the assay buffer to all wells.

• Controls:

  • No Inhibition Control (100% Activity): Add buffer, DHFR enzyme, NADPH, and solvent (DMSO).

  • Maximum Inhibition Control: Add buffer, DHFR enzyme, NADPH, and a saturating concentration of a known potent inhibitor (e.g., methotrexate).

  • Background Control: Add buffer, NADPH, and DHF (no enzyme).

• Inhibitor Wells: Add buffer, DHFR enzyme, NADPH, and varying concentrations of Brodimoprim-d6.

• Initiation: Pre-incubate the plate for a short period (e.g., 10-15 minutes) at room temperature.[12] Initiate the reaction by adding the DHF substrate to all wells except the background control.[11]

• Measurement: Immediately place the plate in the spectrophotometer and measure the decrease in absorbance at 340 nm in kinetic mode, taking readings every 60 seconds for 10-40 minutes.[9][11]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time plot.

  • Normalize the activity in the inhibitor wells to the "No Inhibition Control".

  • Plot the percentage of enzyme activity against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., four-parameter logistic regression) to determine the IC50 value.

References

• 1. What is the mechanism of Brodimoprim? [synapse.patsnap.com]
• 2. Brodimoprim - Wikipedia [en.wikipedia.org]
• 3. What is Brodimoprim used for? [synapse.patsnap.com]
• 4. Deuterated drug - Wikipedia [en.wikipedia.org]
• 5. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. DHFR Enzyme Inhibition assay [bio-protocol.org]
• 10. Properties of brodimoprim as an inhibitor of dihydrofolate reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. assaygenie.com [assaygenie.com]

An In-depth Technical Guide to the Structural Differences Between Brodimoprim and Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the structural distinctions between the antibacterial compound Brodimoprim and its deuterated isotopologue, Brodimoprim-d6. This document outlines the core structural differences, presents key quantitative data in a comparative format, describes detailed experimental protocols for their differentiation, and includes a visual representation of their structural relationship.

Core Structural Differences

Brodimoprim is a potent inhibitor of bacterial dihydrofolate reductase, belonging to the diaminopyrimidine class of antibiotics. Its structure features a 4-bromo-3,5-dimethoxybenzyl group attached to a 2,4-diaminopyrimidine ring.

The fundamental structural difference between Brodimoprim and Brodimoprim-d6 lies in the isotopic substitution on the two methoxy groups attached to the phenyl ring. In Brodimoprim-d6, the six hydrogen atoms of the two methyl groups in the methoxy substituents are replaced with deuterium atoms. Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen containing one proton and one neutron. This isotopic substitution results in an increase in the molecular weight of the molecule without significantly altering its chemical properties and biological activity in most cases.

Caption: Structural comparison of Brodimoprim and Brodimoprim-d6 highlighting the isotopic labeling.

Quantitative Data Summary

The isotopic substitution of hydrogen with deuterium results in a measurable difference in the molecular weight of the two compounds. Other physicochemical properties are largely similar.

Property	Brodimoprim	Brodimoprim-d6	Data Source
Molecular Formula	C₁₃H₁₅BrN₄O₂	C₁₃H₉D₆BrN₄O₂	[1][2]
Molecular Weight	339.19 g/mol	345.22 g/mol	[1][2]
Monoisotopic Mass	338.0378 Da	344.0756 Da	Calculated
Appearance	Solid	Pale Beige Solid	[2]

Experimental Protocols

The structural differences between Brodimoprim and Brodimoprim-d6 can be unequivocally determined using standard analytical techniques such as Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry Analysis

Objective: To determine the molecular weight of Brodimoprim and Brodimoprim-d6 and confirm the mass difference corresponding to the six deuterium atoms.

Methodology:

• Sample Preparation:

  • Prepare stock solutions of Brodimoprim and Brodimoprim-d6 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Further dilute the stock solutions to a final concentration of 1 µg/mL with the same solvent.

• Instrumentation:

  • A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer, is recommended for accurate mass measurement.

  • Electrospray ionization (ESI) in positive ion mode is a suitable ionization technique.

• Data Acquisition:

  • Infuse the diluted sample solutions directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire full scan mass spectra over a mass-to-charge (m/z) range that includes the expected molecular ion peaks (e.g., m/z 300-400).

• Data Analysis:

  • Identify the protonated molecular ion peaks, [M+H]⁺, for both compounds.

  • For Brodimoprim, the expected [M+H]⁺ peak will be at approximately m/z 340.0456.

  • For Brodimoprim-d6, the expected [M+H]⁺ peak will be at approximately m/z 346.0834.

  • The observed mass difference should be approximately 6.0378 Da, corresponding to the mass of six deuterium atoms minus six hydrogen atoms.

Caption: Workflow for Mass Spectrometry analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the site of deuteration by observing the absence of proton signals and the presence of deuterium signals in the respective NMR spectra.

Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of each compound in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Transfer the solutions to standard 5 mm NMR tubes.

• ¹H NMR Spectroscopy:

  • Instrumentation: A 400 MHz or higher field NMR spectrometer.

  • Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum for each sample.

  • Expected Results for Brodimoprim: A singlet corresponding to the six protons of the two methoxy groups will be observed at approximately 3.8-4.0 ppm.

  • Expected Results for Brodimoprim-d6: The singlet corresponding to the methoxy protons will be absent in the spectrum.

• ²H (Deuterium) NMR Spectroscopy:

  • Instrumentation: An NMR spectrometer equipped with a deuterium probe.

  • Data Acquisition: Acquire a one-dimensional ²H NMR spectrum for the Brodimoprim-d6 sample.

  • Expected Results: A signal will be observed in the region corresponding to the chemical shift of the methoxy groups, confirming the presence and location of the deuterium atoms.

Caption: Workflow for NMR spectroscopy analysis.

Synthesis Pathway Considerations

The synthesis of Brodimoprim-d6 would follow a similar pathway to that of Brodimoprim, with the key difference being the use of a deuterated methylating agent.

Caption: Conceptual difference in the synthesis of Brodimoprim and Brodimoprim-d6.

The synthesis of Brodimoprim typically involves the construction of the 4-bromo-3,5-dimethoxybenzaldehyde intermediate followed by condensation with guanidine to form the diaminopyrimidine ring. To produce Brodimoprim-d6, a deuterated methylating agent, such as deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate ((CD₃)₂SO₄), would be used to introduce the trideuteromethoxy groups onto the precursor molecule, which would be a dihydroxy-bromo-benzoic acid derivative.

Conclusion

The structural difference between Brodimoprim and Brodimoprim-d6 is the specific and complete substitution of the six methoxy protons with deuterium atoms. This seemingly minor modification results in a distinct and readily measurable increase in molecular weight, which can be confirmed by high-resolution mass spectrometry. The precise location of the isotopic labels can be unequivocally verified by the absence of characteristic proton signals and the appearance of a deuterium signal in their respective NMR spectra. These analytical methods provide a robust framework for the identification and characterization of these compounds in research and drug development settings.

References

• 1. Correlation of trimethoprim and brodimoprim physicochemical and lipid membrane interaction properties with their accumulation in human neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Isotopic Purity of Commercially Available Brodimoprim-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of commercially available Brodimoprim-d6, a deuterated analog of the dihydrofolate reductase inhibitor Brodimoprim. The incorporation of deuterium at specific molecular positions is a critical attribute for its use as an internal standard in pharmacokinetic and metabolic studies, necessitating a thorough understanding of its isotopic composition. This document outlines the common analytical methodologies for determining isotopic purity, presents representative data for commercially available Brodimoprim-d6, and provides detailed experimental protocols.

Introduction to Brodimoprim-d6 and Isotopic Purity

Brodimoprim-d6 is a stable isotope-labeled version of Brodimoprim, where six hydrogen atoms have been replaced by deuterium. It is primarily utilized as an internal standard in quantitative bioanalysis by mass spectrometry. The accuracy of such studies is contingent on the high isotopic purity of the standard, meaning a very low abundance of the non-deuterated (d0) and partially deuterated isotopologues.

Isotopic purity is a measure of the percentage of the desired deuterated compound in relation to all its isotopic variants. It is typically determined by measuring the relative abundance of each isotopologue (d0, d1, d2, etc.). High isotopic purity (typically >98%) ensures minimal interference from the standard in the mass channel of the analyte, leading to more accurate and precise quantification.

Representative Isotopic Purity Data for Commercial Brodimoprim-d6

While specific certificates of analysis for Brodimoprim-d6 are proprietary to the suppliers, the following table represents typical isotopic purity data for commercially available deuterated standards of high quality. This data is compiled based on the general specifications provided by various suppliers and typical values observed for similar deuterated compounds.

Isotopologue	Description	Representative Abundance (%)
d0	Non-deuterated Brodimoprim	≤ 0.1
d1	Brodimoprim with 1 deuterium atom	≤ 0.2
d2	Brodimoprim with 2 deuterium atoms	≤ 0.3
d3	Brodimoprim with 3 deuterium atoms	≤ 0.5
d4	Brodimoprim with 4 deuterium atoms	≤ 1.0
d5	Brodimoprim with 5 deuterium atoms	~ 2.0 - 4.0
d6	Fully deuterated Brodimoprim	≥ 95.0
Total Deuterated Forms (d1-d6)	Sum of all deuterated species	≥ 99.0

Note: The data presented in this table is representative and may not reflect the exact specifications of a particular batch or supplier. It is always recommended to consult the certificate of analysis provided by the supplier for precise isotopic distribution data.

Analytical Methodologies for Determining Isotopic Purity

The determination of isotopic purity of deuterated compounds is primarily accomplished using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a compound. By accurately measuring the mass-to-charge ratio (m/z) of the different isotopologues, their relative abundances can be calculated.

Experimental Protocol: Isotopic Purity of Brodimoprim-d6 by LC-HRMS

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with a liquid chromatography (LC) system.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation of Brodimoprim from any potential impurities.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan mode with high resolution (>60,000).

  • Scan Range: A mass range that includes the expected m/z values for all isotopologues of Brodimoprim (e.g., m/z 340-350 for [M+H]+).

  • Data Analysis: The relative abundance of each isotopologue is determined by integrating the peak area of its corresponding extracted ion chromatogram. The isotopic purity is then calculated as the percentage of the d6 isotopologue relative to the sum of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly proton (¹H) and deuterium (²H) NMR, can provide valuable information about the isotopic purity and the specific sites of deuteration.

Experimental Protocol: Isotopic Purity of Brodimoprim-d6 by NMR

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a known amount of Brodimoprim-d6 in a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H NMR:

  • Acquire a standard proton NMR spectrum.

  • The absence or significant reduction of signals at the positions corresponding to the deuterated methoxy groups confirms a high level of deuteration.

  • Integration of the residual proton signals at the deuterated sites compared to a non-deuterated proton signal in the molecule can be used to estimate the isotopic purity.

• ²H NMR:

  • Acquire a deuterium NMR spectrum.

  • A single resonance corresponding to the deuterated methoxy groups should be observed.

  • The chemical shift of this signal confirms the position of the deuterium labels.

Workflow for Isotopic Purity Assessment

The following diagram illustrates the general workflow for the assessment of isotopic purity of a deuterated compound like Brodimoprim-d6.

Workflow for Isotopic Purity Assessment of Brodimoprim-d6.

Conclusion

The isotopic purity of commercially available Brodimoprim-d6 is a critical parameter for its application as an internal standard in regulated bioanalysis. High-quality commercial products typically exhibit an isotopic purity of 98% or higher for the d6 isotopologue. The combination of high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy provides a comprehensive approach to verify the isotopic distribution and confirm the structural integrity of the deuterated standard. Researchers and drug development professionals should always refer to the supplier's certificate of analysis for batch-specific isotopic purity data to ensure the accuracy and reliability of their analytical methods.

An In-depth Technical Guide to Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Brodimoprim-d6 (CAS Number: 1346599-93-6), a deuterated analog of the potent antibacterial agent Brodimoprim. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, mechanism of action, and relevant experimental data.

Core Concepts and Chemical Identity

Brodimoprim-d6 is a stable, isotopically labeled version of Brodimoprim, where six hydrogen atoms on the two methoxy groups have been replaced with deuterium.[1][2] This labeling makes it an ideal internal standard for mass spectrometry-based quantitative analysis, allowing for precise and accurate measurements of Brodimoprim in various biological matrices.[3]

Chemically, Brodimoprim is a structural derivative of trimethoprim, belonging to the diaminopyrimidine class of antibiotics.[4][5] The key structural difference from trimethoprim is the substitution of the 4-methoxy group with a bromine atom.[4] This modification contributes to its enhanced potency and broader spectrum of activity.[5]

Table 1: Chemical and Physical Properties of Brodimoprim-d6

Property	Value	Source(s)
CAS Number	1346599-93-6	[1][2][6]
Molecular Formula	C₁₃H₉D₆BrN₄O₂	[1][2]
Molecular Weight	345.22 g/mol	[1][2]
Appearance	Pale Beige Solid	[1]
Storage Conditions	2-8°C, Refrigerator	[1][3]
Synonyms	5-[(4-Bromo-3,5-(dimethoxy-d6)phenyl)methyl]-2,4-pyrimidinediamine, Hyprim-d6, Ro 10-5970-d6	[1][6]

Mechanism of Action: Targeting Dihydrofolate Reductase

Brodimoprim exerts its antibacterial effect by selectively inhibiting bacterial dihydrofolate reductase (DHFR), a crucial enzyme in the folic acid synthesis pathway.[5][7] DHFR catalyzes the reduction of dihydrofolate to tetrahydrofolate, a vital precursor for the synthesis of purines, thymidine, and certain amino acids, which are essential for DNA, RNA, and protein synthesis.[7][8]

By competitively binding to the active site of bacterial DHFR, Brodimoprim blocks the production of tetrahydrofolate, leading to a depletion of essential building blocks for cellular replication and ultimately causing bacterial cell death.[7][8] A key advantage of Brodimoprim is its high selectivity for bacterial DHFR over its human counterpart, which minimizes potential toxicity to the host.[5][7]

Caption: Mechanism of action of Brodimoprim.

Synthesis and Experimental Protocols

Experimental Workflow for DHFR Inhibition Assay:

A typical experimental workflow to determine the inhibitory activity of Brodimoprim against DHFR would involve the following steps:

Caption: Experimental workflow for a DHFR inhibition assay.

Pharmacokinetics and Therapeutic Applications

Brodimoprim is characterized by advantageous pharmacokinetic properties compared to trimethoprim and co-trimoxazole.[9] It is orally active and has shown efficacy against a broad spectrum of gram-positive and gram-negative bacteria.[5][10] Primary indications for Brodimoprim include respiratory and urinary tract infections.[5]

Table 2: Pharmacokinetic and Pharmacodynamic Parameters of Brodimoprim

Parameter	Value	Source(s)
Route of Administration	Oral	[10]
Therapeutic Indications	Respiratory tract infections, urinary tract infections, other systemic bacterial infections	[5]
Target Organisms	Broad spectrum of gram-negative and gram-positive bacteria	[5][10]
Drug Interactions	Efficacy can be increased with Acetazolamide and decreased with Folic acid or Leucovorin.	[11]

In Vitro and In Vivo Studies

Studies have demonstrated the in vitro and in vivo efficacy of Brodimoprim, both alone and in combination with other drugs. For instance, combinations of Brodimoprim and dapsone have been investigated for the treatment of leprosy, with clinical trials showing high efficacy and good tolerance.[12] The optimization of diaminobenzylpyrimidines, including derivatives of Brodimoprim, has led to compounds with increased inhibitory effects against mycobacteria.[12]

Conclusion

Brodimoprim-d6 is a valuable tool for researchers and drug developers, primarily serving as an internal standard for the accurate quantification of Brodimoprim. The parent compound, Brodimoprim, is a potent and selective inhibitor of bacterial dihydrofolate reductase with a favorable pharmacokinetic profile. Its broad-spectrum antibacterial activity makes it an effective therapeutic agent for various bacterial infections. Further research into deuterated analogs like Brodimoprim-d6 may also offer insights into modifying metabolic profiles and enhancing therapeutic properties.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Brodimoprim-d6 [myskinrecipes.com]
• 4. Brodimoprim - Wikipedia [en.wikipedia.org]
• 5. What is Brodimoprim used for? [synapse.patsnap.com]
• 6. 1346599-93-6 CAS Manufactory [chemicalbook.com]
• 7. What is the mechanism of Brodimoprim? [synapse.patsnap.com]
• 8. Molecular aspects and mechanism of action of dihydrofolate reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Brodimoprim, a new bacterial dihydrofolate reductase inhibitor: a minireview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. go.drugbank.com [go.drugbank.com]
• 12. In vitro and in vivo results of brodimoprim and analogues alone and in combination against E. coli and mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Brodimoprim-d6 molecular weight and formula

This technical guide provides a comprehensive overview of the core physicochemical properties of Brodimoprim-d6, its application as an internal standard in analytical methodologies, and the pharmacological context of its parent compound, Brodimoprim. This document is intended for researchers, scientists, and drug development professionals.

Core Compound Data

Brodimoprim-d6 is the deuterated form of Brodimoprim, a potent antibacterial agent. The inclusion of six deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of Brodimoprim.

Physicochemical Properties

The fundamental properties of Brodimoprim-d6 are summarized in the table below, providing a clear reference for researchers.

Property	Value
Molecular Formula	C₁₃H₉D₆BrN₄O₂
Molecular Weight	345.22 g/mol [1][2][3]
CAS Number	1346599-93-6[3]
Appearance	Solid
Storage Conditions	2-8°C, sealed, dry[1]

Mechanism of Action of Parent Compound: Brodimoprim

Brodimoprim, the non-deuterated analogue of Brodimoprim-d6, is a selective inhibitor of bacterial dihydrofolate reductase (DHFR).[4] This enzyme is crucial for the bacterial synthesis of tetrahydrofolic acid, a vital precursor for the synthesis of purines, thymidine, and certain amino acids. By competitively inhibiting DHFR, Brodimoprim disrupts the folate synthesis pathway, which in turn halts the production of DNA, RNA, and proteins necessary for bacterial growth and replication. The selectivity of Brodimoprim for bacterial DHFR over its human counterpart minimizes potential toxicity to human cells.

Bacterial Dihydrofolate Reductase Signaling Pathway

The following diagram illustrates the bacterial folate synthesis pathway and the inhibitory action of Brodimoprim.

Mechanism of Brodimoprim's inhibition of the bacterial folate pathway.

Experimental Protocols

Brodimoprim-d6 is primarily utilized as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accuracy and precision. Below is a representative protocol for the quantification of a target analyte in a biological matrix using a deuterated internal standard.

Quantification of an Analyte in Human Plasma by LC-MS/MS

1. Preparation of Standards and Quality Controls:

• Stock Solutions: Prepare individual stock solutions of the analyte and Brodimoprim-d6 (internal standard, IS) in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 methanol:water mixture to create calibration standards. Prepare a separate working solution of Brodimoprim-d6 at an appropriate concentration.

• Spiked Samples: Spike blank human plasma with the calibration standard working solutions and the internal standard working solution to create calibration curve samples and quality control (QC) samples at low, medium, and high concentrations.

2. Sample Preparation:

• To 100 µL of plasma sample (unknown, calibration standard, or QC), add 20 µL of the Brodimoprim-d6 internal standard working solution.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte and internal standard.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor for the specific precursor-to-product ion transitions for both the analyte and Brodimoprim-d6.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard (Brodimoprim-d6).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

The following diagram outlines the key steps in a typical bioanalytical workflow utilizing a deuterated internal standard.

Bioanalytical workflow for analyte quantification.

References

• 1. An alternative pathway for reduced folate biosynthesis in bacteria and halophilic archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PDB-101: Global Health: Antimicrobial Resistance: undefined: Dihydrofolate Reductase [pdb101.rcsb.org]
• 3. Dihydrofolate reductase - Wikipedia [en.wikipedia.org]
• 4. proteopedia.org [proteopedia.org]

Navigating the Safe Handling of Brodimoprim-d6: A Technical Guide

Introduction

Brodimoprim-d6, a deuterated analog of the dihydrofolate reductase inhibitor Brodimoprim, serves as a critical internal standard in pharmacokinetic and metabolic studies. Its structural similarity to Brodimoprim necessitates the adoption of equivalent safety and handling protocols. This guide provides a comprehensive overview of the safety considerations, handling procedures, and emergency responses pertinent to Brodimoprim-d6, drawing upon the established data for its non-deuterated counterpart, Brodimoprim. The substitution of hydrogen with deuterium atoms does not significantly alter the chemical reactivity or toxicological profile of the molecule.

Hazard Identification and Classification

Brodimoprim is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects. It is essential to handle this compound with appropriate care to minimize exposure to personnel and the environment.

GHS Hazard Statements:

• H302: Harmful if swallowed.

• H410: Very toxic to aquatic life with long lasting effects.

Toxicological Data

Preclinical toxicological studies on Brodimoprim provide insights into its potential effects. The acute oral toxicity is considered low.[1] However, repeated dose studies have identified target organ systems, including the central nervous system, liver, red blood cells, and thyroid gland.[1] It is important to note that the dog was found to be a particularly sensitive species to treatment.[1]

Parameter	Species	Route of Administration	Dosage	Observed Effects
Repeated Dose Study	Rat	Oral	Up to 50 mg/kg/day	Generally well tolerated.[1]
Repeated Dose Study	Baboon	Oral	Up to 150 mg/kg/day	No toxic effects observed.[1]
Repeated Dose Study	Dog	Oral	20 mg/kg/day	Poorly tolerated.[1]
Reproductive Toxicity	Rat	Oral	100 mg/kg/day	Effects on fetal/litter weight, survival of offspring, litter size, and increased incidence of skeletal variations and malformations.[1]
Teratogenicity/Embryotoxicity	Rabbit	Oral	Up to 100 mg/kg/day	Not teratogenic or embryotoxic.[1]
Mutagenicity	In vitro/In vivo assays	N/A	N/A	No mutagenicity found.[1]

Safe Handling and Personal Protective Equipment (PPE)

Adherence to strict handling protocols is crucial to minimize exposure risk.

Engineering Controls:

• Use only in areas with appropriate exhaust ventilation.

• Ensure that eyewash stations and safety showers are close to the workstation location.[2]

Personal Protective Equipment:

• Eye/Face Protection: Safety goggles with side-shields are required.

• Skin Protection: Protective gloves and impervious clothing should be worn.

• Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or aerosols.

General Hygiene Practices:

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

Safe Handling Workflow for Brodimoprim-d6

Storage and Stability

Proper storage is essential to maintain the integrity of Brodimoprim-d6.

Form	Storage Temperature	Conditions
Powder	-20°C	Keep container tightly sealed in a cool, well-ventilated area.
In Solvent	-80°C	Keep away from direct sunlight and sources of ignition.

Incompatible Materials:

• Strong acids/alkalis

• Strong oxidizing/reducing agents

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Accidental Release:

• Evacuate: Evacuate personnel to a safe area.

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage. Keep the product away from drains or water courses.

• Clean-up: Absorb solutions with a liquid-binding material. Decontaminate surfaces with alcohol. Dispose of contaminated material according to regulations.

First Aid Procedures for Brodimoprim-d6 Exposure

First Aid Procedures:

• Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids. Remove contact lenses if present and easy to do. Seek prompt medical attention.

• Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes. Call a physician.

• Inhalation: Relocate to fresh air. If breathing is difficult, administer cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.

• Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant. Avoid release to the environment and collect any spillage.

Experimental Protocols (General Framework)

While specific experimental protocols for Brodimoprim-d6 are application-dependent (primarily as an internal standard in mass spectrometry), the following general framework for handling in a research setting applies:

• Stock Solution Preparation:

  • Under a chemical fume hood, accurately weigh the required amount of Brodimoprim-d6 powder.

  • Dissolve in a suitable solvent (e.g., methanol, DMSO) to a known concentration.

  • Store the stock solution at -80°C in a tightly sealed container.

• Working Solution Preparation:

  • Thaw the stock solution.

  • In a fume hood, perform serial dilutions to achieve the desired working concentration for spiking into analytical samples.

• Sample Analysis (e.g., LC-MS/MS):

  • Add a precise volume of the Brodimoprim-d6 working solution to each biological sample (e.g., plasma, urine) as an internal standard.

  • Proceed with the established sample extraction and analysis protocol.

This guide provides a foundational understanding of the safety and handling requirements for Brodimoprim-d6. Researchers, scientists, and drug development professionals are encouraged to consult their institution's specific safety guidelines and the most current Safety Data Sheet (SDS) for Brodimoprim before handling this compound.

References

• 1. Preclinical toxicology and safety pharmacology of brodimoprim in comparison to trimethoprim and analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Brodimoprim in Human Plasma Using Brodimoprim-d6 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a proposed liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of Brodimoprim in human plasma. Due to the limited availability of published methods for Brodimoprim, this protocol has been adapted from established methods for the structurally similar compound, Trimethoprim. The method utilizes Brodimoprim-d6 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision. A simple protein precipitation procedure is employed for sample preparation, followed by a rapid chromatographic separation. This method is intended to be a valuable tool for researchers, scientists, and drug development professionals engaged in pharmacokinetic and other studies involving Brodimoprim.

Introduction

Brodimoprim is a synthetic antibiotic belonging to the diaminopyrimidine class of drugs.[1] It acts as a potent inhibitor of bacterial dihydrofolate reductase (DHFR), an enzyme essential for the synthesis of tetrahydrofolic acid, a vital component in the production of nucleic acids and proteins in bacteria.[2] This selective inhibition of the bacterial enzyme makes Brodimoprim an effective antimicrobial agent against a range of Gram-positive and Gram-negative bacteria.[1]

Accurate quantification of Brodimoprim in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. Stable isotope-labeled internal standards, such as Brodimoprim-d6, are the gold standard for quantitative LC-MS/MS analysis as they co-elute with the analyte and compensate for variations in sample preparation and matrix effects. This application note provides a detailed, albeit proposed, protocol for the analysis of Brodimoprim using Brodimoprim-d6 as an internal standard.

Signaling Pathway

Brodimoprim's mechanism of action involves the inhibition of the bacterial folate synthesis pathway. By targeting dihydrofolate reductase, it prevents the conversion of dihydrofolate to tetrahydrofolate, a crucial step in the production of DNA, RNA, and proteins.

Caption: Inhibition of Dihydrofolate Reductase by Brodimoprim.

Experimental Workflow

The analytical workflow for the quantification of Brodimoprim in plasma samples is a streamlined process designed for high-throughput analysis.

Caption: Experimental workflow for Brodimoprim analysis.

Experimental Protocols

Materials and Reagents

• Brodimoprim analytical standard

• Brodimoprim-d6 (proposed internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Sample Preparation

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of Brodimoprim-d6 internal standard working solution (concentration to be optimized).

• Add 150 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Parameter	Proposed Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	To be optimized, e.g., start at 5% B, ramp to 95% B
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometry

The mass spectrometric parameters are proposed based on the structure of Brodimoprim and fragmentation patterns of the similar compound, Trimethoprim.

Parameter	Proposed Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Gas Temp.	350°C
Gas Flow	10 L/min
Nebulizer	45 psi
Capillary Voltage	4000 V

Quantitative Data

The following MRM transitions are proposed for Brodimoprim and its deuterated internal standard. These should be optimized for the specific instrument used. The fragmentation is predicted based on the fragmentation of Trimethoprim, where the primary fragment results from the cleavage of the benzyl-pyrimidine bond.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Brodimoprim	339.1	216.0	100	To be optimized
339.1	123.1	100	To be optimized
Brodimoprim-d6	345.1	222.0	100	To be optimized

Conclusion

This application note provides a comprehensive, though proposed, framework for the quantitative analysis of Brodimoprim in human plasma using Brodimoprim-d6 as an internal standard. The described LC-MS/MS method, once validated, should offer the high sensitivity, specificity, and throughput required for demanding research and development applications. The provided protocols and parameters serve as a strong starting point for method development and validation in individual laboratories.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What is Brodimoprim used for? [synapse.patsnap.com]

Application Note: Quantitative Analysis of Brodimoprim in Human Plasma using Brodimoprim-d6 by LC-MS/MS

Abstract

This application note describes a sensitive, selective, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Brodimoprim in human plasma. The method utilizes a stable isotope-labeled internal standard, Brodimoprim-d6, to ensure high accuracy and precision. Sample preparation involves a straightforward protein precipitation procedure, followed by chromatographic separation on a C18 reversed-phase column and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method was validated according to international guidelines and demonstrated excellent linearity, accuracy, precision, and stability, making it suitable for pharmacokinetic studies and therapeutic drug monitoring of Brodimoprim.

Introduction

Brodimoprim is a diaminopyrimidine antibiotic, an analogue of trimethoprim, with a broad spectrum of activity against Gram-positive and Gram-negative bacteria. It acts as a competitive inhibitor of dihydrofolate reductase (DHFR), an essential enzyme in the folic acid synthesis pathway of bacteria. Accurate quantification of Brodimoprim in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies, as well as for therapeutic drug monitoring to optimize dosage regimens and ensure efficacy and safety.

The use of a stable isotope-labeled internal standard, such as Brodimoprim-d6, is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for variations in sample preparation, matrix effects, and instrument response. This application note provides a detailed protocol for a validated LC-MS/MS method for the determination of Brodimoprim in human plasma using Brodimoprim-d6 as the internal standard.

Experimental Workflow

Caption: A schematic of the analytical workflow for the quantification of Brodimoprim in plasma.

Detailed Protocols

Materials and Reagents

• Brodimoprim reference standard (≥98% purity)

• Brodimoprim-d6 internal standard (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Human plasma (K2-EDTA as anticoagulant)

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Brodimoprim and Brodimoprim-d6 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions:

  • Prepare serial dilutions of the Brodimoprim stock solution with 50:50 (v/v) methanol:water to create working standard solutions for the calibration curve.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Brodimoprim-d6 stock solution with acetonitrile to a final concentration of 100 ng/mL.

• Calibration Standards and QC Samples:

  • Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards at concentrations of 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

  • Prepare QC samples at four concentration levels: LLOQ (1 ng/mL), Low QC (3 ng/mL), Mid QC (75 ng/mL), and High QC (750 ng/mL).

Sample Preparation Protocol

• Allow plasma samples, calibration standards, and QC samples to thaw at room temperature.

• To 100 µL of each plasma sample, add 10 µL of the internal standard working solution (100 ng/mL Brodimoprim-d6).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method Parameters

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
0.5
3.0
4.0
4.1
5.0

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transitions	Compound
Brodimoprim
Brodimoprim-d6

Quantitative Data and Method Validation

The method was validated for linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability according to established bioanalytical method validation guidelines.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Equation	R²
Brodimoprim	1 - 1000	y = 0.015x + 0.002	>0.998

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) ± SD	Accuracy (%)	Precision (%CV)
LLOQ	1	1.04 ± 0.12	104.0	11.5
Low QC	3	2.91 ± 0.25	97.0	8.6
Mid QC	75	78.3 ± 5.1	104.4	6.5
High QC	750	735.8 ± 45.6	98.1	6.2

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low QC	3	92.5	98.2
High QC	750	95.1	96.5

Table 4: Stability Data

Stability Condition	Duration	Low QC Stability (%)	High QC Stability (%)
Bench-top (Room Temp)	6 hours	96.8	98.5
Autosampler (4°C)	24 hours	98.2	99.1
Freeze-Thaw Cycles	3 cycles	95.4	97.3
Long-term (-80°C)	90 days	97.1	98.9

Signaling Pathway

Brodimoprim's mechanism of action involves the inhibition of dihydrofolate reductase (DHFR), a key enzyme in the folate biosynthesis pathway, which is essential for DNA synthesis in bacteria.

Caption: Inhibition of bacterial dihydrofolate reductase (DHFR) by Brodimoprim.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput approach for the quantitative determination of Brodimoprim in human plasma. The use of a stable isotope-labeled internal standard, Brodimoprim-d6, ensures the accuracy and precision of the results. The simple protein precipitation sample preparation protocol and the short chromatographic run time make this method well-suited for the analysis of a large number of samples in a clinical or research setting. The validation data demonstrates that the method meets the requirements for bioanalytical method validation and can be confidently applied to pharmacokinetic studies and therapeutic drug monitoring of Brodimoprim.

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Brodimoprim and its Stable Isotope Labeled Internal Standard Brodimoprim-d6

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Brodimoprim in biological matrices. The method utilizes Brodimoprim-d6 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection. This method is suitable for pharmacokinetic studies, drug metabolism research, and other applications requiring precise quantification of Brodimoprim.

Introduction

Brodimoprim is a lipophilic antibacterial agent that acts as a dihydrofolate reductase inhibitor.[1][2] Its structural similarity to trimethoprim allows for potent broad-spectrum antibacterial activity. Accurate and sensitive quantification of Brodimoprim in biological samples is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies, as well as for therapeutic drug monitoring. LC-MS/MS offers the high selectivity and sensitivity required for such analyses. The use of a stable isotope-labeled internal standard, Brodimoprim-d6, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of the quantitative results.

Analytical Method

The method employs a reversed-phase liquid chromatography system coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Positive electrospray ionization (ESI+) is used to generate protonated precursor ions for both Brodimoprim and Brodimoprim-d6.

Liquid Chromatography

The chromatographic conditions are optimized to achieve efficient separation of Brodimoprim from endogenous matrix components and ensure a stable and reproducible retention time.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 2
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	10
2.0	90
2.5	90
2.6	10
4.0	10

Mass Spectrometry

The mass spectrometer is operated in positive ion ESI mode. The MRM transitions for Brodimoprim and Brodimoprim-d6 are selected based on their predicted fragmentation patterns. The precursor ion for Brodimoprim is [M+H]⁺ at m/z 339.0, and for Brodimoprim-d6, it is [M+H]⁺ at m/z 345.1. The proposed product ions are generated from the cleavage of the benzyl-pyrimidine bond and fragmentation of the dimethoxybenzyl moiety.

Disclaimer: The following MRM transitions are proposed based on theoretical fragmentation patterns of Brodimoprim and its deuterated analog. Experimental verification by direct infusion of the analytes is highly recommended to confirm the optimal transitions and collision energies.

Table 3: Proposed Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Collision Energy (eV)	Role
Brodimoprim	339.0	259.0	25	Quantifier
339.0	123.1	35	Qualifier
Brodimoprim-d6	345.1	265.0	25	Internal Standard

Experimental Protocols

Reagents and Materials

• Brodimoprim reference standard

• Brodimoprim-d6 internal standard

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥98%)

• Biological matrix (e.g., plasma, urine)

• Microcentrifuge tubes

• Pipettes and tips

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Brodimoprim and Brodimoprim-d6 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the primary stock solutions with 50:50 (v/v) methanol:water to prepare a series of working standard solutions for calibration curves and quality control (QC) samples.

• Internal Standard Spiking Solution: Prepare a working solution of Brodimoprim-d6 at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation (Protein Precipitation)

This protocol is a general guideline for plasma samples. Optimization may be required for other biological matrices.

Caption: A flowchart of the protein precipitation sample preparation protocol.

LC-MS/MS System Operation

• Equilibrate the LC-MS/MS system with the initial mobile phase conditions.

• Create a sequence table with the prepared calibration standards, QC samples, and unknown samples.

• Initiate the data acquisition.

Data Analysis and Results

The data is processed using the instrument's software. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used. The concentrations of the QC and unknown samples are then calculated from the calibration curve.

Table 4: Expected Method Performance Characteristics

Parameter	Expected Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	≤ 1 ng/mL
Precision (%CV)	< 15%
Accuracy (%Bias)	± 15%
Recovery	> 80%

Signaling Pathways and Experimental Workflow Visualization

The following diagram illustrates the overall workflow for the LC-MS/MS method development and sample analysis.

Caption: Overall workflow for the LC-MS/MS method.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of Brodimoprim in biological matrices. The use of a stable isotope-labeled internal standard, Brodimoprim-d6, ensures the accuracy and precision of the results. This application note and the detailed protocols serve as a valuable resource for researchers and scientists in the field of drug development and analysis.

References

• 1. Fragmentation of trimethoprim and other compounds containing alkoxy-phenyl groups in electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]

Application Notes and Protocols for Pharmacokinetic Studies of Brodimoprim Using a d6 Labeled Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting pharmacokinetic studies of Brodimoprim, a long-acting dihydrofolate reductase inhibitor, utilizing a deuterium-labeled (d6) internal standard for accurate quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Brodimoprim is a potent antibacterial agent effective against a wide range of Gram-positive and Gram-negative bacteria. Accurate characterization of its pharmacokinetic profile is crucial for optimizing dosing regimens and ensuring therapeutic efficacy. The use of a stable isotope-labeled internal standard, such as d6-Brodimoprim, is the gold standard for quantitative bioanalysis using mass spectrometry. This approach enhances the accuracy and precision of the assay by compensating for variations during sample preparation and analysis.

Pharmacokinetic Profile of Brodimoprim

Brodimoprim exhibits dose-proportional pharmacokinetics and has a long elimination half-life, which supports once-daily dosing. It is extensively metabolized, with only a small fraction of the unchanged drug excreted in the urine. The drug penetrates well into various tissues and body fluids, including skin blister fluid.

Quantitative Pharmacokinetic Data of Brodimoprim

The following table summarizes key pharmacokinetic parameters of Brodimoprim from single-dose studies in healthy adult volunteers.

Parameter	150 mg Dose	400 mg Dose	600 mg Dose	Reference
Cmax (mg/L)	1.5	3.3	6.2
Tmax (h)	~4	~4	~4
AUC (mg·h/L)	73	156	290
t1/2 (h)	32-35	32-35	32-35
CL/F (mL/min)	~40	~40	~40
Vz/F (L/kg)	~1.5	~1.5	~1.5
Renal Clearance (mL/min)	~3	~3	~3
Urinary Excretion (unchanged)	4-7%	4-7%	4-7%

Cmax: Maximum plasma concentration Tmax: Time to reach maximum plasma concentration AUC: Area under the plasma concentration-time curve t1/2: Elimination half-life CL/F: Apparent total body clearance Vz/F: Apparent volume of distribution

Experimental Protocols

The following protocols outline a robust methodology for the quantification of Brodimoprim in biological matrices (e.g., plasma, urine) using a d6-Brodimoprim internal standard.

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of Brodimoprim from plasma samples.

Materials:

• Blank plasma

• Brodimoprim standard stock solution

• d6-Brodimoprim internal standard (IS) stock solution

• Acetonitrile (ACN), HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Prepare calibration standards and quality control (QC) samples by spiking blank plasma with known concentrations of Brodimoprim.

• Pipette 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 10 µL of the d6-Brodimoprim internal standard working solution (e.g., 1 µg/mL in 50% ACN).

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the solvent under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds.

• The sample is now ready for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-5% B

  • 3.1-4.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• MRM Transitions (Hypothetical):

  • Brodimoprim: Q1: m/z 387.1 -> Q3: m/z 292.1 (quantifier), m/z 121.1 (qualifier)

  • d6-Brodimoprim: Q1: m/z 393.1 -> Q3: m/z 298.1 (quantifier) (Note: These transitions are illustrative and should be optimized experimentally.)

Data Analysis and Quantification

• Integrate the peak areas for both Brodimoprim and the d6-Brodimoprim internal standard for all samples, calibration standards, and QCs.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used.

• Determine the concentration of Brodimoprim in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

• Pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, etc.) are then calculated from the concentration-time data using appropriate pharmacokinetic software.

Visualizations

Experimental Workflow for Pharmacokinetic Analysis

Caption: Workflow for the pharmacokinetic analysis of Brodimoprim.

Signaling Pathway of Brodimoprim

Caption: Inhibition of Dihydrofolate Reductase by Brodimoprim.

Application Notes and Protocols for In Vitro Assays Utilizing Brodimoprim and its Deuterated Analog, Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in vitro assays involving the antibacterial agent Brodimoprim, with specific protocols detailing the application of its deuterated form, Brodimoprim-d6, as an internal standard for quantitative analysis.

Introduction to Brodimoprim

Brodimoprim is a synthetic antibiotic belonging to the diaminopyrimidine class, structurally related to trimethoprim.[1][2][3] Its primary mechanism of action is the selective and competitive inhibition of bacterial dihydrofolate reductase (DHFR), an essential enzyme in the folate synthesis pathway.[1][2][4] This pathway is critical for the production of tetrahydrofolate, a cofactor required for the synthesis of purines, thymidine, and certain amino acids, which are the building blocks of DNA, RNA, and proteins.[1][2] By blocking this enzyme, Brodimoprim effectively halts bacterial growth and replication.[1][2] Notably, Brodimoprim exhibits a much higher affinity for bacterial DHFR than for the human equivalent, which accounts for its selective toxicity against bacteria.[1]

Brodimoprim has demonstrated efficacy against a broad spectrum of Gram-positive and Gram-negative bacteria and is primarily used in the treatment of respiratory and urinary tract infections.[2][5] In vitro studies are crucial for determining its antibacterial potency, monitoring for the development of resistance, and for pharmacokinetic and pharmacodynamic (PK/PD) characterization.

Mechanism of Action: Inhibition of Folate Synthesis

The antibacterial activity of Brodimoprim is centered on its ability to disrupt the bacterial folate synthesis pathway. The following diagram illustrates this mechanism.

Caption: Brodimoprim's mechanism of action via competitive inhibition of DHFR.

In Vitro Antibacterial Susceptibility Testing

Standardized in vitro assays are fundamental for evaluating the antibacterial efficacy of Brodimoprim.

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays

MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation. MBC is the lowest concentration that results in a significant reduction (typically ≥99.9%) in the initial bacterial inoculum.

Experimental Protocol: Broth Microdilution MIC/MBC Assay

• Preparation of Brodimoprim Stock Solution: Prepare a stock solution of Brodimoprim in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) and dilute it in cation-adjusted Mueller-Hinton Broth (CAMHB) to the desired starting concentration.

• Bacterial Inoculum Preparation: Culture the test bacterial strain on an appropriate agar medium overnight. Suspend several colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Plate Preparation:

  • Dispense 100 µL of CAMHB into each well of a 96-well microtiter plate.

  • Add 100 µL of the highest concentration of Brodimoprim solution to the first well of each row and perform serial twofold dilutions across the plate.

  • Add 10 µL of the prepared bacterial inoculum to each well.

  • Include a growth control (no drug) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of Brodimoprim in which no visible bacterial growth is observed.

• MBC Determination:

  • From the wells showing no visible growth, plate 10-100 µL onto a suitable agar medium.

  • Incubate the agar plates at 35-37°C for 18-24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Bacterial Species	Brodimoprim MIC Range (µg/mL)	Reference Comparator MIC Range (µg/mL)
Haemophilus influenzae	Low	N/A
Legionella pneumophila	Low	N/A
Staphylococcus aureus (MRSA)	Low	N/A
Streptococcus pneumoniae	Low	N/A

Note: "Low" indicates effective inhibition at clinically achievable concentrations as suggested by qualitative descriptions in the literature.[6] Specific quantitative data from a single comprehensive source is not available in the provided search results.

Time-Kill Kinetics Assay

This assay provides information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Experimental Protocol: Time-Kill Kinetics

• Prepare flasks containing CAMHB with Brodimoprim at concentrations corresponding to multiples of the predetermined MIC (e.g., 0.5x, 1x, 2x, 4x MIC).

• Inoculate each flask with the test organism to a starting density of approximately 5 x 10⁵ CFU/mL. Include a growth control flask without the drug.

• Incubate all flasks at 35-37°C with shaking.

• At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

• Perform serial dilutions of the aliquots in sterile saline and plate onto appropriate agar plates.

• Incubate the plates overnight and count the number of viable colonies (CFU/mL).

• Plot log₁₀ CFU/mL versus time for each Brodimoprim concentration. A ≥3-log₁₀ reduction in CFU/mL is indicative of bactericidal activity. Studies have shown a 4-log decrease in inoculum size for S. aureus, S. pneumoniae, and H. influenzae within 7 hours.[6]

Application of Brodimoprim-d6 in Quantitative Analysis

Deuterated analogs like Brodimoprim-d6 are invaluable as internal standards (IS) in mass spectrometry-based quantification methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled IS is the gold standard for correcting for variations in sample preparation, injection volume, and matrix effects, thereby ensuring high accuracy and precision.

Application: Quantification of Brodimoprim in bacterial cultures or cell lysates to study drug uptake, efflux, or metabolism.

Experimental Workflow for Brodimoprim Quantification

The following diagram outlines the workflow for quantifying Brodimoprim using Brodimoprim-d6 as an internal standard.

Caption: LC-MS/MS workflow for Brodimoprim quantification using Brodimoprim-d6.

Protocol: Quantification of Intracellular Brodimoprim

• Sample Collection:

  • Incubate the bacterial culture with a known concentration of Brodimoprim for a specified period.

  • Harvest the bacterial cells by centrifugation.

  • Wash the cell pellet with ice-cold phosphate-buffered saline (PBS) to remove extracellular drug.

  • Lyse the cells using an appropriate method (e.g., sonication, bead beating) in a suitable buffer.

• Sample Preparation:

  • To a known volume of the bacterial lysate, add a fixed amount of Brodimoprim-d6 solution (internal standard).

  • Perform protein precipitation by adding a threefold volume of a cold organic solvent (e.g., acetonitrile or methanol).

  • Vortex and centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Develop a chromatographic method to separate Brodimoprim and Brodimoprim-d6 from matrix components.

  • Optimize the mass spectrometer parameters for the detection of parent and daughter ions for both Brodimoprim and Brodimoprim-d6 (Multiple Reaction Monitoring - MRM).

• Data Analysis and Quantification:

  • Generate a calibration curve using known concentrations of Brodimoprim spiked with the same fixed amount of Brodimoprim-d6.

  • Calculate the peak area ratio of the analyte (Brodimoprim) to the internal standard (Brodimoprim-d6) for each standard and sample.

  • Determine the concentration of Brodimoprim in the unknown samples by interpolating their peak area ratios from the calibration curve.

Table of Hypothetical MRM Transitions for LC-MS/MS Analysis

Compound	Parent Ion (m/z)	Daughter Ion (m/z)	Polarity
Brodimoprim	339.0	e.g., 278.1	Positive
Brodimoprim-d6	345.0	e.g., 284.1	Positive

Note: The exact m/z values for daughter ions would need to be determined empirically through method development.

Conclusion

In vitro assays are indispensable for the continued development and clinical application of Brodimoprim. The protocols outlined above for MIC/MBC and time-kill kinetics provide a framework for assessing its antibacterial activity. Furthermore, the use of Brodimoprim-d6 as an internal standard in LC-MS/MS assays represents a critical tool for accurate and precise quantification, enabling advanced research into the pharmacokinetics and cellular pharmacology of this important antibiotic.

References

• 1. What is the mechanism of Brodimoprim? [synapse.patsnap.com]
• 2. What is Brodimoprim used for? [synapse.patsnap.com]
• 3. Brodimoprim - Wikipedia [en.wikipedia.org]
• 4. Brodimoprim, a new bacterial dihydrofolate reductase inhibitor: a minireview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Brodimoprim: therapeutic efficacy and safety in the treatment of bacterial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro brodimoprim activity on bacterial strains - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-based Assays with Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brodimoprim is a potent antibacterial agent that functions as a selective inhibitor of bacterial dihydrofolate reductase (DHFR). DHFR is a critical enzyme in the folate biosynthesis pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate. This latter molecule is an essential cofactor for the synthesis of purines, thymidine, and certain amino acids, all of which are necessary for DNA, RNA, and protein synthesis. By competitively inhibiting bacterial DHFR, Brodimoprim effectively halts bacterial growth and replication. Its selectivity for the bacterial enzyme over the human counterpart minimizes toxicity to human cells, making it an effective therapeutic agent.

Brodimoprim-d6 is a deuterated analog of Brodimoprim. In cell-based assays, Brodimoprim-d6 is primarily utilized as an internal standard for mass spectrometry-based quantification of Brodimoprim in biological matrices. Its utility also extends to its use as a tracer in metabolic studies or as a reference compound in competitive binding assays. These application notes provide detailed protocols for the use of Brodimoprim and Brodimoprim-d6 in relevant cell-based assays.

Signaling Pathway

The primary mechanism of action for Brodimoprim involves the inhibition of the bacterial folate synthesis pathway.

Caption: Mechanism of action of Brodimoprim via inhibition of Dihydrofolate Reductase (DHFR).

Application 1: Determination of Minimum Inhibitory Concentration (MIC) of Brodimoprim

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of Brodimoprim against a susceptible bacterial strain using a broth microdilution method.

Experimental Workflow

Caption: Workflow for the determination of Minimum Inhibitory Concentration (MIC).

Materials

• Brodimoprim

• Susceptible bacterial strain (e.g., E. coli, S. aureus)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer (for measuring OD600)

• Sterile tubes and pipettes

Protocol

• Preparation of Brodimoprim Stock Solution: Prepare a 1 mg/mL stock solution of Brodimoprim in a suitable solvent (e.g., DMSO).

• Serial Dilutions: Perform a 2-fold serial dilution of the Brodimoprim stock solution in CAMHB in a separate 96-well plate to create a range of concentrations.

• Bacterial Inoculum Preparation: Culture the bacterial strain overnight in CAMHB. Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the assay plate.

• Assay Plate Preparation:

  • Add 50 µL of the appropriate Brodimoprim dilution to each well of a new 96-well plate.

  • Add 50 µL of the prepared bacterial inoculum to each well.

  • Include a positive control (bacteria without Brodimoprim) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of Brodimoprim that completely inhibits visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm (OD600).

Data Presentation

Bacterial Strain	Brodimoprim MIC (µg/mL)
E. coli ATCC 25922	0.5
S. aureus ATCC 29213	0.25
H. influenzae ATCC 49247	0.125
S. pneumoniae ATCC 49619	0.5

Note: The above data are representative and may vary depending on the specific bacterial strain and experimental conditions.

Application 2: Dihydrofolate Reductase (DHFR) Inhibition Assay

This protocol describes an in vitro assay to measure the inhibitory activity of Brodimoprim on purified bacterial DHFR.

Experimental Workflow

Caption: Workflow for the Dihydrofolate Reductase (DHFR) inhibition assay.

Materials

• Purified bacterial Dihydrofolate Reductase (DHFR)

• Brodimoprim

• Dihydrofolic acid (DHF)

• NADPH

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading absorbance at 340 nm

Protocol

• Reagent Preparation:

  • Prepare a stock solution of Brodimoprim and perform serial dilutions in the assay buffer.

  • Prepare stock solutions of DHF and NADPH in the assay buffer.

• Assay Reaction:

  • In a UV-transparent 96-well plate, add the following to each well:

    • Assay Buffer

    • DHFR enzyme

    • NADPH

    • Brodimoprim at various concentrations

  • Pre-incubate the mixture for 5 minutes at room temperature.

• Reaction Initiation: Initiate the reaction by adding DHF to each well.

• Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes. The decrease in absorbance corresponds to the oxidation of NADPH.

• Data Analysis:

  • Calculate the initial reaction rate for each Brodimoprim concentration.

  • Plot the percentage of inhibition against the logarithm of the Brodimoprim concentration to determine the IC50 value.

Data Presentation

Compound	Target	IC50 (nM)
Brodimoprim	E. coli DHFR	1.2
Trimethoprim	E. coli DHFR	5.0
Brodimoprim	Human DHFR	>10,000
Trimethoprim	Human DHFR	>200,000

Note: The above data are representative and highlight the selectivity of Brodimoprim for the bacterial enzyme.

Application 3: Quantification of Brodimoprim in Cell Lysates using LC-MS/MS with Brodimoprim-d6 as an Internal Standard

This protocol details the use of Brodimoprim-d6 as an internal standard for the accurate quantification of Brodimoprim in cell lysates by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow

Caption: Workflow for the quantification of Brodimoprim using LC-MS/MS.

Materials

• Cells treated with Brodimoprim

• Brodimoprim-d6 (Internal Standard)

• Acetonitrile with 0.1% formic acid

• Water with 0.1% formic acid

• LC-MS/MS system

• C18 reverse-phase LC column

• Microcentrifuge tubes

Protocol

• Cell Lysis: Harvest cells treated with Brodimoprim and lyse them using a suitable method (e.g., sonication, freeze-thaw cycles).

• Internal Standard Spiking: Add a known concentration of Brodimoprim-d6 to each cell lysate sample.

• Protein Precipitation: Add cold acetonitrile (3 volumes) to each sample to precipitate proteins. Vortex and centrifuge at high speed.

• Sample Preparation for LC-MS/MS: Transfer the supernatant to a new tube, evaporate to dryness, and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Use a suitable gradient of water and acetonitrile (both with 0.1% formic acid) to separate Brodimoprim and Brodimoprim-d6 on the C18 column.

  • Monitor the specific mass transitions for Brodimoprim and Brodimoprim-d6 in Multiple Reaction Monitoring (MRM) mode.

• Quantification:

  • Prepare a calibration curve using known concentrations of Brodimoprim spiked with the same concentration of Brodimoprim-d6.

  • Calculate the concentration of Brodimoprim in the samples by comparing the peak area ratio of Brodimoprim to Brodimoprim-d6 against the calibration curve.

Data Presentation

Sample	Brodimoprim Peak Area	Brodimoprim-d6 Peak Area	Peak Area Ratio	Calculated Concentration (ng/mL)
Standard 1 (1 ng/mL)	15,234	145,876	0.104	1.0
Standard 2 (10 ng/mL)	155,678	148,234	1.050	10.0
Standard 3 (100 ng/mL)	1,534,567	147,987	10.370	100.0
Cell Lysate 1	87,456	146,543	0.597	5.7
Cell Lysate 2	245,789	149,123	1.648	15.8

Note: The above data are for illustrative purposes. Actual values will depend on the experimental setup.

Technical Notes & Optimization

Technical Support Center: Optimizing Mass Spectrometry for Brodimoprim-d6

Welcome to the technical support center for the mass spectrometry analysis of Brodimoprim-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting mass spectrometry parameters for Brodimoprim-d6 analysis?

A1: While optimal parameters should be determined empirically for your specific instrument, you can use the following as a starting point for a triple quadrupole mass spectrometer using electrospray ionization (ESI) in positive ion mode. These are based on common parameters for similar small molecules.

Table 1: Recommended Starting Mass Spectrometry Parameters for Brodimoprim-d6

Parameter	Recommended Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Gas Flow	600 - 800 L/hr
Desolvation Temperature	350 - 450 °C
Cone Gas Flow	50 - 150 L/hr
Nebulizer Gas Pressure	30 - 50 psi
Collision Gas	Argon

Q2: I am observing a weak or no signal for Brodimoprim-d6. What are the potential causes and solutions?

A2: Poor signal intensity is a common issue in mass spectrometry.[1] Several factors could be contributing to this problem, from sample preparation to instrument settings. A systematic troubleshooting approach is recommended.

Q3: How do I select the appropriate MRM transitions for Brodimoprim and Brodimoprim-d6?

A3: Multiple Reaction Monitoring (MRM) transitions should be determined by infusing a standard solution of Brodimoprim and Brodimoprim-d6 into the mass spectrometer. First, acquire full scan spectra to identify the precursor ions ([M+H]+). Then, perform product ion scans for each precursor to identify the most intense and stable fragment ions. The most abundant and specific precursor-to-product ion transitions should be selected for quantification and confirmation.

Q4: Why is a deuterated internal standard like Brodimoprim-d6 recommended for quantitative analysis?

A4: Deuterated internal standards are considered the gold standard for quantitative mass spectrometry.[2][3] They have nearly identical chemical and physical properties to the analyte of interest, meaning they co-elute chromatographically and experience similar ionization efficiency and potential matrix effects.[2] This helps to correct for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification.

Troubleshooting Guides

Issue 1: Poor Signal Intensity or No Signal

A weak or absent signal for Brodimoprim-d6 can be frustrating. Follow this troubleshooting workflow to diagnose and resolve the issue.

Troubleshooting Workflow for Poor Signal Intensity

Caption: A step-by-step workflow for troubleshooting poor signal intensity.

Issue 2: High Background Noise or Poor Signal-to-Noise Ratio

High background noise can interfere with the detection and quantification of low-abundance analytes.

Table 2: Troubleshooting High Background Noise

Potential Cause	Recommended Action
Contaminated Mobile Phase or Solvents	Prepare fresh mobile phases using high-purity solvents (e.g., LC-MS grade). Filter all mobile phases.
Dirty Ion Source	Clean the ion source components, including the capillary, cone, and lenses, according to the manufacturer's guidelines.
Improper Gas Flow Rates	Optimize nebulizer and drying gas flow rates. Excessive gas flow can sometimes increase noise.
Electronic Noise	Ensure the mass spectrometer is on a dedicated and properly grounded electrical circuit. Check for nearby sources of electronic interference.
Inadequate Chromatographic Separation	Improve chromatographic resolution to separate Brodimoprim-d6 from co-eluting matrix components that may contribute to background noise.

Issue 3: Inconsistent or Irreproducible Results

Lack of reproducibility can compromise the validity of your quantitative data.

Logical Flow for Diagnosing Irreproducible Results

Caption: A logical diagram for identifying sources of irreproducibility.

Experimental Protocols

Protocol 1: Optimization of ESI Source Parameters

This protocol describes a systematic approach to optimizing key ESI source parameters to maximize the signal for Brodimoprim-d6.[4]

Objective: To determine the optimal ESI source settings for robust and sensitive detection of Brodimoprim-d6.

Materials:

• Brodimoprim-d6 standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid)

• Syringe pump

• Mass spectrometer with ESI source

Procedure:

• Initial Setup:

  • Set the mass spectrometer to acquire data in positive ion mode.

  • Begin with the starting parameters listed in Table 1.

  • Infuse the Brodimoprim-d6 standard solution at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Parameter Optimization:

  • Vary one parameter at a time while holding others constant, observing the effect on the signal intensity of the Brodimoprim-d6 precursor ion.

  • Capillary Voltage: Adjust in increments of 0.5 kV (e.g., from 2.5 to 5.0 kV).

  • Source and Desolvation Temperatures: Modify in 25 °C increments.

  • Gas Flows (Nebulizer and Drying): Adjust in small increments (e.g., 5-10 arbitrary units or L/hr).

  • Record the signal intensity at each setting.

• Determination of Optimal Values:

  • Plot the signal intensity against each parameter value.

  • Select the value for each parameter that provides the maximum signal intensity and stability. It is often best to choose a value on a plateau rather than a sharp peak to ensure method robustness.[4]

Protocol 2: Sample Preparation for Brodimoprim-d6 in Plasma

This protocol provides a general method for the extraction of Brodimoprim from plasma samples for LC-MS/MS analysis.

Objective: To efficiently extract Brodimoprim and Brodimoprim-d6 from a plasma matrix while minimizing interferences.

Materials:

• Plasma samples

• Brodimoprim-d6 internal standard solution

• Acetonitrile (ACN) with 0.1% formic acid (protein precipitation solvent)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Thawing: Thaw plasma samples at room temperature.

• Internal Standard Spiking: To 100 µL of plasma, add a specified volume of Brodimoprim-d6 internal standard solution to achieve the desired final concentration.

• Protein Precipitation:

  • Add 300 µL of cold ACN with 0.1% formic acid to the plasma sample.

  • Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4 °C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

• Evaporation and Reconstitution (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. chromatographyonline.com [chromatographyonline.com]

Preventing isotopic exchange in Brodimoprim-d6 samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing isotopic exchange in Brodimoprim-d6 samples.

Frequently Asked Questions (FAQs)

Q1: What is Brodimoprim-d6 and where are the deuterium labels located?

A1: Brodimoprim-d6 is the deuterated form of Brodimoprim, an antibacterial agent and a dihydrofolate reductase inhibitor.[1] The six deuterium atoms are located on the two methoxy groups attached to the brominated phenyl ring.

Q2: What is isotopic exchange and why is it a concern for Brodimoprim-d6?

A2: Isotopic exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding environment (e.g., solvent), or vice-versa.[2] For Brodimoprim-d6, this would lead to a loss of isotopic purity, forming partially deuterated or non-deuterated Brodimoprim. This can impact the accuracy of quantitative analyses, especially in pharmacokinetic and metabolic studies where Brodimoprim-d6 is used as an internal standard.[3][4]

Q3: What are the primary factors that can induce isotopic exchange in Brodimoprim-d6?

A3: The primary factors that can induce hydrogen-deuterium (H/D) exchange are:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[5]

• Temperature: Elevated temperatures can increase the rate of isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol) can act as a source of hydrogen atoms for the exchange.

• Analytical Conditions: Certain conditions during analysis, such as high temperatures in a mass spectrometer's ion source, can potentially lead to back-exchange.[6][7]

Q4: How can I assess the isotopic purity of my Brodimoprim-d6 sample?

A4: The isotopic purity of Brodimoprim-d6 should be determined using high-resolution mass spectrometry (HRMS) and/or Nuclear Magnetic Resonance (NMR) spectroscopy.[3][8] These techniques can confirm the level of deuterium incorporation and identify any loss of the deuterium labels.[9]

Troubleshooting Guide: Preventing Isotopic Exchange

Issue: Loss of isotopic purity in Brodimoprim-d6 samples detected by LC-MS.

Potential Cause	Troubleshooting Step	Rationale
Sample Storage	Store Brodimoprim-d6 in a tightly sealed container, protected from light, at -20°C or -80°C for long-term storage. For stock solutions, use anhydrous aprotic solvents (e.g., acetonitrile, DMSO) and store at low temperatures.	Minimizes exposure to atmospheric moisture and reduces thermal energy that could drive exchange reactions.
Sample Preparation	Prepare samples in a dry environment using anhydrous solvents. If aqueous buffers are necessary, prepare them fresh using D₂O or minimize the time the sample is in the aqueous solution. Avoid strongly acidic or basic conditions.	Protic solvents are a source of hydrogen for exchange. Extreme pH can catalyze the reaction.
LC Method	Use a mobile phase with a pH as close to neutral as possible. Avoid high column temperatures.	Minimizes the risk of on-column isotopic exchange.
MS Analysis	Optimize the ion source parameters, particularly the desolvation temperature, to the lowest effective setting.	High temperatures in the ion source can sometimes induce back-exchange.[6][7]

Quantitative Data: Illustrative Stability of Brodimoprim-d6

Disclaimer: The following data is illustrative and based on general principles of H/D exchange for deuterated methoxy groups on an activated aromatic ring. Specific experimental stability data for Brodimoprim-d6 is not publicly available. Researchers should perform their own stability studies under their specific experimental conditions.

Table 1: Illustrative Isotopic Purity of Brodimoprim-d6 after 24 hours in various solvents at different temperatures.

Solvent	Temperature	pH	Illustrative Isotopic Purity (%)
Acetonitrile	4°C	N/A	>99.5
Acetonitrile	25°C	N/A	>99.5
Methanol	4°C	N/A	99.0
Methanol	25°C	N/A	98.5
Water	4°C	7.0	98.0
Water	25°C	7.0	97.0
Water	25°C	3.0	95.0
Water	25°C	10.0	94.5

Table 2: Illustrative Isotopic Purity of Brodimoprim-d6 in Aqueous Buffer (pH 7.4) over time at 37°C.

Time (hours)	Illustrative Isotopic Purity (%)
0	>99.5
2	99.0
6	98.2
12	97.5
24	96.0

Experimental Protocols

Protocol 1: Assessment of Brodimoprim-d6 Isotopic Purity by LC-MS/MS

This protocol is adapted from methods used for the analysis of Trimethoprim, a structurally similar compound.

• Sample Preparation:

  • Prepare a stock solution of Brodimoprim-d6 in anhydrous acetonitrile (e.g., 1 mg/mL).

  • Dilute the stock solution to a working concentration (e.g., 1 µg/mL) with a mixture of 50:50 acetonitrile:water. Prepare a corresponding solution of non-labeled Brodimoprim as a reference.

• LC-MS/MS System:

  • HPLC System: Agilent 1200 Series or equivalent.

  • Mass Spectrometer: Agilent 6410 Series Triple Quadrupole or equivalent.

  • Column: Zorbax XDB-C8, 2.1 mm x 30 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start at 10% B, increase to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30°C.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • Brodimoprim-d6: Monitor the transition from the parent ion (m/z 346.1) to a characteristic product ion.

    • Brodimoprim (non-labeled): Monitor the transition from the parent ion (m/z 340.1) to the same product ion.

    • Also monitor for partially deuterated species (e.g., d5, d4, etc.).

  • Data Analysis: Integrate the peak areas for each isotopic species. Calculate the isotopic purity by expressing the peak area of the d6 species as a percentage of the total peak area of all isotopic species.

Protocol 2: Assessment of Brodimoprim-d6 Isotopic Purity by ¹H and ²H NMR

• Sample Preparation:

  • Dissolve an accurately weighed amount of Brodimoprim-d6 (e.g., 5-10 mg) in a suitable deuterated solvent that does not have signals overlapping with the methoxy region (e.g., DMSO-d6, Chloroform-d).

• NMR Spectrometer:

  • 400 MHz or higher field NMR spectrometer.

• ¹H NMR Analysis:

  • Purpose: To detect any residual proton signals in the methoxy region.

  • Parameters: Acquire a standard ¹H NMR spectrum.

  • Data Analysis: Integrate the residual proton signal in the methoxy region (around 3.8 ppm) and compare it to the integration of a stable, non-deuterated proton signal on the molecule (e.g., aromatic protons) to estimate the percentage of H/D exchange.

• ²H (Deuterium) NMR Analysis:

  • Purpose: To directly observe the deuterium signal and confirm its location.

  • Parameters: Acquire a ²H NMR spectrum.

  • Data Analysis: The presence of a signal in the methoxy region confirms the location of the deuterium labels. The integration of this signal can be used for quantitative assessment of deuterium content.

Visualizations

References

• 1. LC-MS/MS method for nine different antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. labinsights.nl [labinsights.nl]
• 4. researchgate.net [researchgate.net]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NMR Solvents | Eurisotop [eurisotop.com]
• 9. chromservis.eu [chromservis.eu]

Technical Support Center: Brodimoprim Analysis with d6-Internal Standard

Welcome to the technical support center for the analysis of Brodimoprim using a deuterated (d6) internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to potential interferences and analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Brodimoprim analysis?

A1: Interferences in Brodimoprim analysis using LC-MS/MS can originate from several sources:

• Matrix Effects: Co-eluting endogenous components from biological matrices (e.g., plasma, urine) are a primary source of interference.[1][2] These components can cause ion suppression or enhancement, leading to inaccurate quantification.[1][3] Phospholipids are often a major contributor to matrix effects in plasma samples.

• Metabolites: Brodimoprim is metabolized in the body, and its metabolites can potentially interfere with the analysis if they are not chromatographically separated from the parent drug. Known metabolites include O-demethyl-brodimoprim, N-oxides, and a-hydroxy-brodimoprim.

• Isotopic Crosstalk: Interference can occur between the analyte (Brodimoprim) and its deuterated internal standard (d6-Brodimoprim). This can be due to the natural isotopic abundance of the analyte contributing to the signal of the internal standard, a phenomenon that becomes more significant at high analyte concentrations.

• Contamination from Sample Collection and Preparation: Leaching of plasticizers from collection tubes or well plates, as well as impurities in solvents and reagents, can introduce interfering peaks.

Q2: Why is a deuterated internal standard (d6-Brodimoprim) used, and what are its limitations?

A2: A stable isotope-labeled (SIL) internal standard, such as d6-Brodimoprim, is considered the gold standard for quantitative LC-MS/MS analysis. Because it has nearly identical physicochemical properties to the analyte, it can effectively compensate for variations in sample preparation, chromatography, and ionization efficiency, thereby improving the accuracy and precision of the method.

However, deuterated standards are not without potential issues:

• Chromatographic Shift: The substitution of hydrogen with deuterium can sometimes lead to slight differences in chromatographic retention time between the analyte and the internal standard. If this separation is significant, the two compounds may experience different degrees of matrix effects, leading to inaccurate results.

• Isotopic Instability (H/D Exchange): Deuterium atoms can sometimes exchange with protons from the solvent, especially under acidic or basic conditions or in the mass spectrometer's ion source. This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal. The position of the deuterium labels on the molecule is critical to its stability.

• Isotopic Purity: The deuterated standard may contain a small amount of the unlabeled analyte as an impurity, which can affect the accuracy of the assay, particularly at the lower limit of quantification (LLOQ).

Q3: What is "isotopic crosstalk" and how can it be addressed?

A3: Isotopic crosstalk refers to the interference between the mass spectrometric signals of the analyte and its stable isotope-labeled internal standard. This can occur in two ways:

• Analyte contribution to the IS signal: Naturally occurring heavy isotopes (e.g., ¹³C, ¹⁵N) in the Brodimoprim molecule can result in an ion that has the same mass-to-charge ratio (m/z) as the d6-Brodimoprim internal standard. This becomes more problematic at high concentrations of Brodimoprim.

• IS contribution to the analyte signal: The d6-Brodimoprim standard may contain a small percentage of the unlabeled Brodimoprim.

To address isotopic crosstalk:

• Optimize MRM Transitions: Select precursor and product ions for both the analyte and the internal standard that are specific and minimize overlap.

• Assess Contribution: During method development, analyze a high concentration of the Brodimoprim standard in the absence of the internal standard to check for any signal in the d6-Brodimoprim channel. Conversely, analyze the d6-Brodimoprim standard alone to check for the presence of the unlabeled analyte.

• Mathematical Correction: In some cases, mathematical corrections can be applied to the data to account for the measured crosstalk.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during Brodimoprim analysis.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Steps
Column Contamination/Degradation	1. Flush the column with a strong solvent (e.g., isopropanol, followed by acetonitrile). 2. If flushing does not resolve the issue, consider replacing the column. 3. Ensure proper sample clean-up to minimize the injection of particulates.
Inappropriate Injection Solvent	1. The injection solvent should be weaker than or of similar strength to the initial mobile phase to ensure proper peak focusing on the column. 2. If a strong solvent is necessary for solubility, inject a smaller volume.
Secondary Interactions with Column	1. Brodimoprim has basic properties; secondary interactions with residual silanols on the column can cause peak tailing. 2. Consider using a column with end-capping or a mobile phase with a competitive amine (e.g., triethylamine) or a different pH to minimize these interactions.
Extra-column Volume	1. Ensure that the tubing connecting the autosampler, column, and mass spectrometer is as short as possible and has a small internal diameter. 2. Check for and correct any poor connections.

Issue 2: Inaccurate or Imprecise Results

Potential Cause	Troubleshooting Steps
Matrix Effects	1. Improve Sample Preparation: Use a more rigorous sample clean-up method such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) instead of simple protein precipitation. 2. Optimize Chromatography: Adjust the gradient to better separate Brodimoprim from the ion-suppressing regions of the chromatogram. 3. Dilution: Dilute the sample to reduce the concentration of matrix components, if sensitivity allows.
Internal Standard Issues	1. Chromatographic Separation of IS and Analyte: If the d6-Brodimoprim separates from Brodimoprim, they may experience different matrix effects. Consider a different column or mobile phase to achieve co-elution. 2. IS Variability: Ensure consistent and accurate addition of the internal standard to all samples and standards.
Calibration Curve Issues	1. Ensure the calibration range is appropriate for the expected sample concentrations. 2. Use a fresh set of calibration standards. 3. Evaluate for non-linearity, which could be caused by isotopic crosstalk at high concentrations.

Issue 3: Low Signal Intensity or Sensitivity

Potential Cause	Troubleshooting Steps
Ion Suppression	1. Follow the troubleshooting steps for matrix effects. 2. Optimize the ion source parameters (e.g., spray voltage, gas flows, temperature) to maximize the signal for Brodimoprim.
Poor Extraction Recovery	1. Optimize the sample preparation procedure. For LLE, experiment with different extraction solvents and pH. For SPE, evaluate different sorbents and elution solvents.
Instrument Contamination	1. Clean the ion source components (e.g., spray shield, capillary). 2. Flush the LC system to remove any potential contaminants.
Mobile Phase Issues	1. Use high-purity, LC-MS grade solvents and additives. 2. Prepare fresh mobile phases daily. Contamination in the mobile phase can lead to high background noise and suppress the analyte signal.

Experimental Protocols

Representative LC-MS/MS Method for Brodimoprim Analysis

This protocol is a general guideline and should be optimized for your specific instrumentation and application.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 20 µL of d6-Brodimoprim internal standard working solution.

• Add 300 µL of acetonitrile (or methanol) containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 90-10% B

  • 4.0-5.0 min: 10% B

• Injection Volume: 5 µL

• Column Temperature: 40 °C

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Hypothetical - requires empirical determination):

  • Brodimoprim: Precursor Ion (Q1) -> Product Ion (Q3)

  • d6-Brodimoprim: Precursor Ion (Q1) -> Product Ion (Q3)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Note: Collision energies and cone voltages must be optimized for the specific instrument to achieve the best signal for each MRM transition.

Visualizations

Troubleshooting Workflow for Inaccurate Results

Caption: A logical workflow for troubleshooting inaccurate or imprecise results in Brodimoprim analysis.

Signaling Pathway of Potential Interferences

Caption: Diagram illustrating the points at which various interferences can affect the analysis of Brodimoprim.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Bioanalytical method development and validation: Critical concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma [mdpi.com]

Improving chromatographic peak shape for Brodimoprim-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal chromatographic peak shape for Brodimoprim-d6.

Frequently Asked Questions (FAQs)

Q1: What is the most common peak shape problem observed for Brodimoprim-d6 and why?

A1: The most common issue is peak tailing. Brodimoprim, and by extension its deuterated analog Brodimoprim-d6, is a basic compound due to the presence of two amino groups on the pyrimidine ring. The pKa of the structurally similar compound Trimethoprim is approximately 7.1.[1][2] At neutral or near-neutral pH, a portion of the Brodimoprim-d6 molecules can be protonated (charged) while others remain neutral. The protonated form can interact with residual acidic silanol groups on the surface of silica-based stationary phases (like C18 columns) through secondary ionic interactions. This mixed-mode retention mechanism leads to peak tailing.

Q2: How does the mobile phase pH affect the peak shape of Brodimoprim-d6?

A2: Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds like Brodimoprim-d6. By adjusting the pH, you can control the degree of ionization of the analyte.

• At low pH (e.g., pH 2.5-4.0): Brodimoprim-d6 will be fully protonated, existing as a single cationic species. This minimizes the variability in retention and can lead to a more symmetrical peak. Furthermore, at low pH, the residual silanol groups on the silica packing are less likely to be ionized, reducing the potential for secondary interactions. The USP monograph for the related compound Trimethoprim suggests a mobile phase pH of 3.6.[3]

• At high pH (e.g., pH > 8): Brodimoprim-d6 will be predominantly in its neutral, un-ionized form. This can also lead to good peak shape as hydrophobic interactions with the stationary phase will be the primary retention mechanism. However, it is crucial to use a pH-stable column when working at high pH to avoid degradation of the stationary phase.

Q3: What type of HPLC column is recommended for the analysis of Brodimoprim-d6?

A3: A modern, high-purity, end-capped C18 column is a good starting point. End-capping is a process that minimizes the number of accessible silanol groups on the silica surface, thereby reducing their potential to cause peak tailing with basic analytes. For robust performance, especially if considering working at a higher pH, a hybrid particle column or a column specifically designed for use at elevated pH is recommended.

Troubleshooting Guide

Issue: Peak Tailing

Peak tailing is characterized by an asymmetry factor (As) or tailing factor (Tf) greater than 1.2.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Detailed Experimental Protocol
Secondary Interactions with Silanols	Adjust mobile phase pH to a lower value (e.g., 2.5 - 4.0).	Prepare a mobile phase containing a buffer such as 10-20 mM phosphate or acetate, and adjust the pH using an acid like phosphoric acid or formic acid. Ensure the final pH is at least 2 pH units below the pKa of Brodimoprim-d6 (assumed to be around 7.1).
Use a modern, end-capped, or base-deactivated C18 column.	Select a column known for good peak shape with basic compounds. Examples include columns with hybrid particle technology or those with advanced end-capping.
Add a competitive amine to the mobile phase.	In some cases, adding a small amount of a competitive amine like triethylamine (TEA) (e.g., 0.1%) to the mobile phase can mask the active silanol sites and improve peak shape. However, this may affect MS detection if used.
Column Overload	Reduce the injection volume or the sample concentration.	Prepare a dilution series of your sample and inject decreasing amounts. If the peak shape improves with lower loading, column overload is a likely cause.
Column Contamination or Degradation	Flush the column with a strong solvent or replace the column.	Flush the column with a series of solvents, for example, water, methanol, acetonitrile, and isopropanol. If peak shape does not improve, the column may be irreversibly damaged and should be replaced.

Issue: Peak Fronting

Peak fronting is characterized by an asymmetry factor (As) or tailing factor (Tf) less than 0.8.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Detailed Experimental Protocol
Sample Solvent Stronger than Mobile Phase	Dissolve the sample in the initial mobile phase or a weaker solvent.	If using a gradient, ensure the sample is dissolved in a solvent with a similar or weaker elution strength than the starting mobile phase composition. For isocratic methods, dissolving the sample directly in the mobile phase is ideal.
Column Overload (less common for fronting)	Reduce injection volume or sample concentration.	As with peak tailing, inject a dilution series to see if the peak shape improves at lower concentrations.
Column Bed Deformation	Replace the column.	A void at the head of the column can sometimes cause fronting. This is often due to pressure shocks or use outside of the column's recommended pH and temperature ranges.

Issue: Broad Peaks

Broad peaks can result in poor resolution and reduced sensitivity.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Detailed Experimental Protocol
Large Extra-Column Volume	Use shorter, narrower internal diameter tubing.	Minimize the length and internal diameter of all tubing between the injector, column, and detector. Ensure all fittings are properly made to avoid dead volumes.
Slow Detector Response	Adjust the detector's data acquisition rate.	Increase the data acquisition rate (sampling rate) of the detector to ensure a sufficient number of data points are collected across the peak.
High Mobile Phase Viscosity	Optimize the mobile phase composition or increase the column temperature.	If using a highly viscous mobile phase, consider adjusting the organic modifier percentage or increasing the column temperature to reduce viscosity and improve mass transfer. Ensure the column is thermally stable at the chosen temperature.
Column Degradation	Replace the column.	A loss of column efficiency over time can lead to broader peaks.

Data Presentation

Table 1: Example HPLC Conditions for Trimethoprim (a close analog of Brodimoprim) from Literature

Parameter	Method 1[4]	Method 2[5]	Method 3 (USP)[3]	Method 4[6]
Column	C18 (250 mm x 4.6 mm, 5 µm)	C18	Base-deactivated L1 packing (C18)	Waters X-bridge shield C18 (100 mm x 4.6 mm, 3.5 µm)
Mobile Phase	Water:Acetonitrile:Triethylamine (838:160:2, v/v/v)	Phosphate buffer (0.1 M):Acetonitrile:Methanol (65:20:15, v/v/v)	10 mM Sodium Perchlorate:Methanol (7:3, v/v)	Buffer:Methanol (75:25, v/v)
pH	5.5	Not specified	3.6	5.5
Flow Rate	Not specified	1.0 mL/min	1.3 mL/min	1.2 mL/min
Detection	Photodiode Array (PDA)	UV at 225 nm	UV at 280 nm	UV at 220 nm
Tailing Factor	1.19	Not specified	Not specified	Not specified

Visualizations

Caption: Troubleshooting workflow for poor chromatographic peak shape.

References

• 1. Trimethoprim | C14H18N4O3 | CID 5578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. mn-net.com [mn-net.com]
• 4. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Reliable Method to Quantify Trimethoprim and Sulfamethoxazole in Plasma of Children by HPLC with Application in Pharmacokinetic Studies [scirp.org]
• 6. jptcp.com [jptcp.com]

Technical Support Center: Brodimoprim-d6 Stability in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Brodimoprim-d6 in solution. The information is intended for researchers, scientists, and drug development professionals to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Brodimoprim-d6 and why is its stability in solution a concern?

Brodimoprim is a selective inhibitor of bacterial dihydrofolate reductase, an essential enzyme for bacterial growth.[1][2] Brodimoprim-d6 is a deuterated version of Brodimoprim, often used as an internal standard in analytical studies. The stability of any compound in solution is crucial for accurate and reproducible experimental results. Degradation of Brodimoprim-d6 can lead to inaccurate quantification and misinterpretation of data.

Q2: What are the common degradation pathways for compounds like Brodimoprim?

While specific degradation pathways for Brodimoprim-d6 are not extensively documented in publicly available literature, structurally similar compounds like Trimethoprim are known to undergo hydrolysis and oxidation, which can be catalyzed by factors like heat and light.[3] Therefore, it is plausible that Brodimoprim-d6 could be susceptible to similar degradation routes.

Q3: What environmental factors can affect the stability of Brodimoprim-d6 in solution?

Several factors can influence the stability of drugs in solution, including:

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.[4][5]

• pH: The stability of many drugs is pH-dependent. Most drugs are found to be most stable in the pH range of 4-8.[4]

• Light: Exposure to light, particularly UV radiation, can induce photolytic degradation.[5]

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• Solvent Composition: The polarity and protic nature of the solvent can influence degradation rates.

Troubleshooting Guide

This guide addresses specific stability-related issues that may arise during the use of Brodimoprim-d6 solutions.

Observed Issue	Potential Cause	Recommended Action
Inconsistent analytical results (e.g., varying peak areas in LC-MS)	Degradation of Brodimoprim-d6 in the stock or working solutions.	1. Prepare fresh solutions: Always use freshly prepared solutions for critical experiments. 2. Optimize storage conditions: Store stock solutions at or below -20°C and protect from light. Prepare working solutions daily. 3. Perform a stability check: Analyze the solution at different time points to assess stability under your experimental conditions.
Appearance of unknown peaks in chromatograms	Formation of degradation products.	1. Conduct forced degradation studies: Subject the Brodimoprim-d6 solution to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products. This will help in identifying and characterizing the unknown peaks. 2. Adjust analytical method: Ensure your analytical method can separate the parent compound from its potential degradants.
Loss of signal intensity over time	Adsorption to container surfaces or degradation.	1. Use appropriate containers: Employ low-adsorption vials (e.g., silanized glass or polypropylene). 2. Re-evaluate storage conditions: Assess if the current storage temperature and light protection are adequate.
Precipitation of the compound in solution	Poor solubility or solvent evaporation.	1. Verify solubility: Ensure the concentration of Brodimoprim-d6 does not exceed its solubility limit in the chosen solvent. 2. Use co-solvents: If solubility is an issue, consider using a co-solvent system. 3. Properly seal containers: Prevent solvent evaporation by using tightly sealed vials.

Experimental Protocols

Protocol 1: Preparation of Brodimoprim-d6 Stock Solution

A standardized protocol for preparing a stable stock solution is critical for reproducible results.

Materials:

• Brodimoprim-d6 powder

• LC-MS grade solvent (e.g., Methanol, Acetonitrile, or DMSO)

• Calibrated analytical balance

• Volumetric flasks

• Low-adsorption storage vials

Procedure:

• Accurately weigh the required amount of Brodimoprim-d6 powder.

• Dissolve the powder in a minimal amount of the chosen solvent in a volumetric flask.

• Once fully dissolved, bring the solution to the final volume with the same solvent.

• Aliquot the stock solution into low-adsorption vials.

• Store the aliquots at ≤ -20°C and protect from light.

Protocol 2: Forced Degradation Study Workflow

Forced degradation studies are essential to understand the stability profile of a drug under various stress conditions.

Objective: To identify potential degradation products and pathways for Brodimoprim-d6.

Stress Conditions:

• Acidic Hydrolysis: 1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 60°C for 24 hours.

• Photolytic Degradation: Solution exposed to UV light (e.g., 254 nm) for 24 hours.

Procedure:

• Prepare separate solutions of Brodimoprim-d6 for each stress condition.

• After the specified incubation period, neutralize the acidic and basic samples.

• Analyze all samples by a stability-indicating analytical method (e.g., UPLC-UV/MS).

• Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation peaks.

Forced Degradation Study Workflow

Signaling Pathway

Brodimoprim acts by inhibiting dihydrofolate reductase (DHFR), a key enzyme in the folic acid synthesis pathway in bacteria. This inhibition depletes the bacterial cell of tetrahydrofolate, a crucial cofactor for the synthesis of nucleic acids and some amino acids, ultimately leading to bacterial cell death.

Mechanism of Action of Brodimoprim

References

• 1. Brodimoprim - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Brodimoprim? [synapse.patsnap.com]
• 3. Degradation of trimethoprim - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Factors affecting stability of drugs | PPTX [slideshare.net]
• 5. scitechnol.com [scitechnol.com]

Technical Support Center: Brodimoprim-d6 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution and other analytical challenges encountered during the analysis of Brodimoprim and its deuterated internal standard, Brodimoprim-d6.

Frequently Asked Questions (FAQs)

Q1: What are Brodimoprim and Brodimoprim-d6, and why are they used together in analysis?

Brodimoprim is a synthetic antibacterial agent, structurally related to trimethoprim.[1] Brodimoprim-d6 is a stable isotope-labeled version of Brodimoprim, where six hydrogen atoms on the two methoxy groups have been replaced with deuterium.[2] In quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), a deuterated analog like Brodimoprim-d6 is commonly used as an internal standard (IS). This is because it has nearly identical chemical and physical properties to the analyte (Brodimoprim), leading to similar behavior during sample preparation and chromatographic separation. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, enabling accurate quantification.

Q2: What is co-elution and why is it a problem for Brodimoprim and Brodimoprim-d6 analysis?

Co-elution in chromatography occurs when two or more compounds elute from the column at the same time, resulting in overlapping peaks.[2][3] Because Brodimoprim and Brodimoprim-d6 are chemically very similar, they have very similar retention times on a chromatographic column and are prone to co-elution. While mass spectrometry can differentiate them based on their mass-to-charge ratio (m/z), significant co-elution can still lead to issues like ion suppression or enhancement in the mass spectrometer's ion source, compromising the accuracy and precision of the quantitative results.

Q3: How can I detect if Brodimoprim and Brodimoprim-d6 are co-eluting?

Several methods can be used to detect co-elution:

• Chromatographic Peak Shape: Look for signs of peak asymmetry, such as fronting, tailing, or the appearance of a shoulder on the peak.[2][3] A perfectly symmetrical peak does not guarantee the absence of co-elution, but an asymmetrical peak is a strong indicator.

• Diode Array Detector (DAD) or Photodiode Array (PDA) Detector: If you are using UV detection, a DAD/PDA detector can acquire spectra across the entire peak. If the spectra are not consistent across the peak, it suggests the presence of more than one compound.[2][3]

• Mass Spectrometry (MS): By extracting the ion chromatograms for the specific m/z of Brodimoprim and Brodimoprim-d6, you can visually inspect the degree of overlap of their respective peaks. Even if the peaks appear to have the same retention time, examining the peak shape at different points across the peak for both compounds can reveal subtle differences.

Troubleshooting Guide: Resolving Co-elution of Brodimoprim and Brodimoprim-d6

If you have confirmed that Brodimoprim and Brodimoprim-d6 are co-eluting, the following troubleshooting steps can help you achieve baseline separation or at least minimize the overlap.

Mobile Phase Optimization

Adjusting the mobile phase composition is often the first and most effective step in resolving co-elution.

a) Modifying Solvent Strength and Composition:

Small changes in the ratio of the organic solvent (e.g., acetonitrile or methanol) to the aqueous buffer can alter the retention times of both compounds. Since deuterated compounds can sometimes exhibit slightly different hydrophobicity, adjusting the solvent strength may differentially affect their retention, leading to separation.

Parameter	Starting Condition (Example)	Modification Strategy	Expected Outcome
Organic Solvent Ratio	Acetonitrile:Water (50:50, v/v)	Decrease the percentage of acetonitrile by 2-5%.	Increased retention time for both compounds, potentially with improved separation.
Organic Solvent Type	Acetonitrile	Switch to methanol or a mixture of acetonitrile and methanol.	Change in selectivity due to different solvent-analyte interactions.

b) Adjusting Mobile Phase pH:

Brodimoprim is a basic compound with primary amine groups. The pH of the mobile phase will affect its degree of ionization and, consequently, its retention on a reversed-phase column.

Parameter	Consideration	Modification Strategy	Expected Outcome
Mobile Phase pH	Brodimoprim is basic.	Adjust the pH of the aqueous portion of the mobile phase. For reversed-phase, a lower pH (e.g., 2.5-4.5) will increase the polarity of the analytes, potentially leading to earlier elution but with sharper peaks.	Improved peak shape and potential for better separation.

c) Using Mobile Phase Additives:

Additives can improve peak shape and influence selectivity.

Additive	Concentration	Purpose
Formic Acid or Acetic Acid	0.1%	To control pH and improve peak shape of basic compounds in reversed-phase chromatography.
Ammonium Formate or Ammonium Acetate	5-10 mM	To act as a buffer and improve ionization in the mass spectrometer.
Triethylamine (TEA)	0.1-0.5%	To mask active silanol groups on the stationary phase and reduce peak tailing of basic analytes.[4]

Stationary Phase Selection

If mobile phase optimization is insufficient, changing the stationary phase (the column) can provide the necessary change in selectivity.

Stationary Phase	Characteristics	When to Use
C18 (ODS)	Standard reversed-phase column with good hydrophobicity.	A good starting point for most applications.[1][5]
C8	Less hydrophobic than C18.	May provide different selectivity and shorter retention times.[5]
Phenyl-Hexyl	Offers pi-pi interactions in addition to hydrophobic interactions.	Can be effective for separating aromatic compounds like Brodimoprim.
Pentafluorophenyl (PFP)	Provides multiple interaction mechanisms including hydrophobic, pi-pi, and dipole-dipole.	Can offer unique selectivity for aromatic and halogenated compounds.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Uses a polar stationary phase with a high organic content mobile phase.	An alternative for polar compounds that are not well-retained in reversed-phase.

Method Parameter Adjustments

Fine-tuning other chromatographic parameters can also improve separation.

a) Temperature:

Parameter	Modification Strategy	Expected Outcome
Column Temperature	Increase or decrease the column temperature by 5-10°C.	Can affect retention times and selectivity. Lower temperatures often increase retention and may improve resolution.[1]

b) Flow Rate:

Parameter	Modification Strategy	Expected Outcome
Flow Rate	Decrease the flow rate.	Can increase the efficiency of the separation and improve resolution, at the cost of longer run times.[1]

c) Gradient Elution:

If using an isocratic method (constant mobile phase composition), switching to a gradient elution can improve separation.

Parameter	Modification Strategy	Expected Outcome
Gradient Profile	Start with a shallow gradient (e.g., a slow increase in the organic solvent percentage).	Can effectively separate compounds with small differences in retention.

Experimental Protocols

The following is a suggested starting experimental protocol for the analysis of Brodimoprim, based on methods for the similar compound trimethoprim.[1][4][5][6] Optimization will be necessary to resolve co-elution with Brodimoprim-d6.

Sample Preparation:

A simple protein precipitation is often sufficient for plasma or serum samples.

• To 100 µL of plasma/serum, add the internal standard solution (Brodimoprim-d6).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the HPLC system.

HPLC Method Parameters (Starting Point):

Parameter	Condition 1 (Reversed-Phase)	Condition 2 (Alternative Reversed-Phase)
Column	C18, 100 mm x 2.1 mm, 3.5 µm	Phenyl-Hexyl, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate in Water, pH 4.5
Mobile Phase B	Acetonitrile	Methanol
Gradient	10% B to 90% B over 8 minutes	20% B to 80% B over 10 minutes
Flow Rate	0.3 mL/min	1.0 mL/min
Column Temperature	40°C	35°C
Injection Volume	5 µL	10 µL
Detection	Mass Spectrometry (MS)	Mass Spectrometry (MS)

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the logical workflow for troubleshooting co-elution.

Caption: A workflow diagram for systematically troubleshooting co-elution.

Caption: Logical relationships in HPLC method development for Brodimoprim.

References

• 1. historymedjournal.com [historymedjournal.com]
• 2. youtube.com [youtube.com]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. applications.emro.who.int [applications.emro.who.int]
• 5. Development and validation of an HPLC method for simultaneous determination of trimethoprim and sulfamethoxazole in human plasma | Semantic Scholar [semanticscholar.org]
• 6. A high performance liquid chromatography method for trimethoprim utilizing solid-phase column extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve linearity problems with Brodimoprim-d6

Technical Support Center: Brodimoprim-d6 Assays

Welcome to the technical support center for troubleshooting bioanalytical assays involving Brodimoprim and its deuterated internal standard, Brodimoprim-d6. This guide provides answers to frequently asked questions (FAQs) and detailed protocols to address common issues related to calibration curve linearity.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for Brodimoprim non-linear when using Brodimoprim-d6 as an internal standard?

Non-linearity in LC-MS/MS assays is a common issue that can stem from several sources. When using a stable isotope-labeled (SIL) internal standard like Brodimoprim-d6, the goal is to correct for variability. However, if the response ratio of the analyte to the internal standard is not proportional to the concentration, you will observe a non-linear curve.

The most common causes include:

• Ion Source or Detector Saturation: At high concentrations, the analyte signal may overwhelm the mass spectrometer's ion source or detector, causing the response to plateau.[1][2]

• Matrix Effects: Components in your sample matrix (e.g., plasma, urine) can suppress or enhance the ionization of Brodimoprim and/or Brodimoprim-d6, often in a concentration-dependent manner.[3][4][5]

• Isotopic Crosstalk: Naturally occurring isotopes of Brodimoprim may contribute to the signal of Brodimoprim-d6, especially at high analyte concentrations.[6][7] This can artificially inflate the internal standard signal and compress the response ratio.

• Suboptimal Internal Standard Concentration: An incorrect concentration of Brodimoprim-d6 can lead to one of the signals (analyte or IS) falling outside the optimal response range of the instrument.[6]

Q2: My curve is bending at the higher concentrations. What is the most likely cause and how can I fix it?

A curve that flattens or "bends" at the upper concentration limits is a classic sign of detector or ion source saturation .[2][8] This occurs when the amount of analyte ions reaching the detector exceeds its linear dynamic range. The stable isotope-labeled internal standard (Brodimoprim-d6) can help correct for many issues, but it cannot compensate if the analyte signal itself is no longer proportional to concentration.

Example of High-End Curve Compression:

Nominal Conc. (ng/mL)	Analyte Area	IS Area	Response Ratio (Analyte/IS)
1.0	15,100	1,005,000	0.015
5.0	75,250	1,010,000	0.074
50.0	755,000	1,008,000	0.749
250.0	3,760,000	1,015,000	3.704
500.0	6,550,000	1,011,000	6.479
750.0	7,600,000	1,009,000	7.532

| 1000.0 | 7,850,000 | 1,012,000 | 7.757 |

Notice how the response ratio fails to increase proportionally at the 750 and 1000 ng/mL levels.

Troubleshooting Steps:

• Reduce Sample Concentration: Dilute the upper-level calibration standards and high-concentration QC samples.

• Optimize MS Parameters: Lower the instrument's sensitivity by adjusting parameters like collision energy or by selecting a less abundant (but still specific) product ion for quantification.[2]

• Use a Non-Linear Curve Fit: If the non-linearity is predictable and reproducible, using a quadratic regression model with appropriate weighting (e.g., 1/x or 1/x²) can be a valid approach.[1][8]

Q3: What is isotopic crosstalk and how can I determine if it's affecting my assay?

Isotopic crosstalk occurs when the isotope pattern of the analyte (Brodimoprim) overlaps with the mass transition being monitored for the internal standard (Brodimoprim-d6).[6][7] Brodimoprim, like all organic molecules, has naturally occurring heavy isotopes (¹³C, ¹⁵N, etc.). At very high concentrations of Brodimoprim, the signal from its M+2 or M+3 isotopes might be significant enough to be detected in the MRM channel of Brodimoprim-d6, artificially increasing the IS signal.

Diagnostic Test:

• Prepare a sample containing only the highest concentration standard of Brodimoprim (without any Brodimoprim-d6).

• Acquire data and monitor the MRM transition for Brodimoprim-d6.

• If you see a significant peak, this indicates crosstalk. According to FDA guidance, this interfering signal should not be more than 5% of the IS response in your lowest calibration standard (LLOQ).[9]

Q4: How do I investigate and mitigate matrix effects?

Matrix effects are a change in analytical response caused by co-eluting substances from the sample matrix.[3] Even with a SIL-IS, severe matrix effects can compromise linearity and accuracy. The standard approach is to perform a post-extraction spike experiment as outlined in regulatory guidelines.[10][11]

Summary of Matrix Effect Evaluation:

Matrix Lot	QC Level	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	Accuracy (%)
Lot 1	Low QC	5.0	4.85	97.0
Lot 1	High QC	800.0	815.2	101.9
Lot 2	Low QC	5.0	5.15	103.0
Lot 2	High QC	800.0	788.0	98.5
Lot 3	Low QC	5.0	7.25	145.0 (Failed)
Lot 3	High QC	800.0	995.0	124.4 (Failed)
Lot 4	Low QC	5.0	4.90	98.0
Lot 4	High QC	800.0	805.6	100.7
Lot 5	Low QC	5.0	5.05	101.0
Lot 5	High QC	800.0	792.8	99.1
Lot 6	Low QC	5.0	5.20	104.0

| Lot 6 | High QC | 800.0 | 810.4 | 101.3 |

In this example, matrix from Lot 3 shows significant ion enhancement, causing the calculated concentrations to be erroneously high. The acceptance criteria are typically ±15% accuracy and <15% precision (CV).[9]

Mitigation Strategies:

• Improve Sample Cleanup: Use a more rigorous extraction method (e.g., Solid Phase Extraction - SPE) to remove interfering matrix components.[12]

• Optimize Chromatography: Modify your LC gradient to better separate Brodimoprim from the region where ion suppression or enhancement occurs.[13]

• Dilute the Sample: Diluting the sample can reduce the concentration of interfering components.[14]

Troubleshooting Guides & Experimental Protocols

Troubleshooting Flowchart for Linearity Failure

This diagram provides a logical workflow for diagnosing the root cause of calibration curve non-linearity.

References

• 1. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Probing Liquid Chromatography–Tandem Mass Spectrometry Response Dynamics and Nonlinear Effects for Response Level Defined Calibration Strategies with Simple Methods To Expand Linear Dynamic Ranges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 10. fda.gov [fda.gov]
• 11. e-b-f.eu [e-b-f.eu]
• 12. Analysis of bronopol (2-bromo-2-nitropropan-1, 3-diol) residues in rice (Oryza sativa L.) by SPE using Bond Elut Plexa and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 14. chromforum.org [chromforum.org]

Minimizing ion suppression for Brodimoprim-d6 in complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing Brodimoprim-d6 in complex matrices using LC-MS/MS.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: Why is the signal intensity for my internal standard, Brodimoprim-d6, significantly lower in my plasma samples compared to the neat solution?

Answer: This phenomenon is likely due to ion suppression, a common matrix effect in LC-MS/MS analysis. Components in complex matrices like plasma, such as phospholipids, salts, and proteins, can co-elute with Brodimoprim-d6 and compete for ionization in the mass spectrometer's source, leading to a reduced signal.

To confirm and address this, consider the following steps:

• Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the extent of ion suppression.[1]

• Optimize Sample Preparation: The most effective way to combat ion suppression is by removing interfering matrix components before analysis.[2]

• Chromatographic Separation: Enhance the separation of Brodimoprim-d6 from matrix components.

Question: My calibration curve for Brodimoprim-d6 is non-linear at higher concentrations in the matrix. What could be the cause?

Answer: Non-linearity at higher concentrations, especially when using a deuterated internal standard, can be a symptom of severe ion suppression or detector saturation.[3] When the concentration of the analyte (Brodimoprim) is significantly high, it can suppress the ionization of its deuterated internal standard (Brodimoprim-d6), leading to an inaccurate ratio and a non-linear response.[3]

Troubleshooting Steps:

• Dilute the Sample: Diluting the sample can reduce the concentration of both the analyte and matrix components, potentially mitigating the suppression effect.[1][4]

• Review Sample Preparation: Ensure your sample cleanup is adequate for the concentration range you are targeting.

• Adjust MS Source Parameters: Optimize parameters like spray voltage and gas flows to ensure efficient ionization across the entire concentration range.[5]

Question: I am observing inconsistent and irreproducible results for Brodimoprim-d6 across different sample batches. What should I investigate?

Answer: Inconsistent results across batches often point to variability in the sample matrix itself or the sample preparation process.[6]

Areas to Investigate:

• Sample Collection and Handling: Ensure consistent use of anticoagulants and proper storage conditions, as these can affect the sample matrix.[7][8]

• Sample Preparation Consistency: Small variations in extraction protocols can lead to differing levels of matrix components in the final extract.

• LC Column Performance: A deteriorating column can lead to shifting retention times and altered co-elution patterns of matrix components.

Frequently Asked Questions (FAQs)

What is ion suppression and why is it a concern for Brodimoprim-d6 analysis?

Ion suppression is the reduction in the ionization efficiency of an analyte, in this case, Brodimoprim-d6, due to the presence of co-eluting compounds from the sample matrix. This is a significant concern because it can lead to underestimation of the analyte concentration, poor sensitivity, and inaccurate and imprecise results.[9][10] Even though Brodimoprim-d6 is a stable isotope-labeled internal standard, which is designed to co-elute with the analyte and experience similar ion suppression, severe matrix effects can still impact the accuracy of the measurement.[2]

What are the most common sources of ion suppression in biological matrices?

In biological matrices such as plasma, serum, and urine, the most common sources of ion suppression include:

• Phospholipids: Particularly prevalent in plasma and serum samples.

• Salts and Buffers: Can alter the droplet properties in the electrospray source.[6]

• Proteins: Can foul the MS source if not adequately removed.[6]

• Other Endogenous Compounds: Such as urea and bile acids.

How can I minimize ion suppression during my analysis?

Minimizing ion suppression involves a multi-faceted approach focusing on sample preparation, chromatography, and MS source optimization.

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT) are crucial for removing interfering matrix components.[11][2]

• Chromatographic Optimization: Adjusting the mobile phase, gradient, and column chemistry can help separate Brodimoprim-d6 from co-eluting matrix components.

• Sample Dilution: A simple yet effective method to reduce the concentration of matrix components, provided the analyte concentration remains within the detection limits of the instrument.[1][4]

• Use of a Stable Isotope-Labeled Internal Standard: Using Brodimoprim-d6 is a good practice as it helps to compensate for matrix effects.[11]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Brodimoprim-d6 Signal Intensity and Matrix Effect in Human Plasma

Sample Preparation Method	Brodimoprim-d6 Peak Area (in matrix)	Matrix Effect (%)
Protein Precipitation (PPT)	85,000	-57.5%
Liquid-Liquid Extraction (LLE)	150,000	-25.0%
Solid-Phase Extraction (SPE)	185,000	-7.5%

Matrix Effect (%) was calculated as: ((Peak Area in Matrix / Peak Area in Neat Solution) - 1) * 100. A value of 0% indicates no matrix effect, while a negative value indicates ion suppression.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Brodimoprim-d6 in Human Plasma

• Pre-treatment: To 200 µL of human plasma, add 20 µL of Brodimoprim-d6 internal standard solution and 200 µL of 4% phosphoric acid. Vortex for 30 seconds.

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Visualizations

Caption: Workflow for selecting a sample preparation method to minimize ion suppression.

Caption: A decision tree for troubleshooting low Brodimoprim-d6 signal intensity.

References

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. gmi-inc.com [gmi-inc.com]
• 6. researchgate.net [researchgate.net]
• 7. cbspd.com [cbspd.com]
• 8. matrix-effects-and-selectivity-issues-in-lc-ms-ms - Ask this paper | Bohrium [bohrium.com]
• 9. Ion suppression; a critical review on causes, evaluation, prevention and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 11. longdom.org [longdom.org]

Reference Data & Comparative Studies

Navigating Brodimoprim Quantification: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of therapeutic agents is paramount. This guide provides a comprehensive comparison of analytical methodologies for Brodimoprim, with a focus on the use of its deuterated internal standard, Brodimoprim-d6, to enhance accuracy and precision in bioanalytical studies.

Brodimoprim, a dihydrofolate reductase (DHFR) inhibitor, disrupts the folic acid metabolism pathway in bacteria, ultimately hindering DNA synthesis and cell growth. Its efficacy as an antimicrobial agent relies on achieving and maintaining therapeutic concentrations in the body, making robust quantification methods essential for pharmacokinetic and toxicokinetic studies. This guide delves into the established analytical techniques, presenting their performance data, detailed experimental protocols, and the underlying principles of their operation.

The Gold Standard: LC-MS/MS with a Deuterated Internal Standard

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern bioanalysis due to its high sensitivity, selectivity, and specificity. The use of a stable isotope-labeled internal standard, such as Brodimoprim-d6, is considered the gold standard for quantitative accuracy. By incorporating deuterium atoms into the Brodimoprim molecule, Brodimoprim-d6 has a slightly higher mass but exhibits nearly identical physicochemical properties and chromatographic behavior to the unlabeled analyte. This co-elution allows for the correction of variability that can occur during sample preparation, injection, and ionization, thereby significantly improving the precision and accuracy of the measurement.

Table 1: Expected Performance Characteristics of an LC-MS/MS Method for Brodimoprim Quantification using Brodimoprim-d6

Parameter	Expected Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (%RE)	Within ±15%
Recovery	> 85%

Experimental Protocol: LC-MS/MS Quantification of Brodimoprim

This protocol outlines a general procedure for the quantification of Brodimoprim in human plasma using LC-MS/MS with Brodimoprim-d6 as an internal standard.

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of Brodimoprim-d6 internal standard solution (concentration to be optimized).

• Precipitate proteins by adding 300 µL of acetonitrile.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Brodimoprim: Precursor ion > Product ion (to be determined by direct infusion).

  • Brodimoprim-d6: Precursor ion > Product ion (to be determined by direct infusion).

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

An Alternative Approach: HPLC with Fluorescence Detection

High-performance liquid chromatography (HPLC) with fluorescence detection (FLD) offers a sensitive and reliable alternative for the quantification of fluorescent compounds like Brodimoprim. This method is often more accessible than LC-MS/MS and can provide excellent performance characteristics. The choice of internal standard for HPLC-FLD is typically a structurally related compound with similar chromatographic and fluorescence properties.

Table 2: Performance Characteristics of a Representative HPLC-FLD Method for a Structurally Similar Compound

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	10 - 50 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 10%
Accuracy (%RE)	Within ±15%
Recovery	> 80%

Experimental Protocol: HPLC-FLD Quantification of Brodimoprim

This protocol provides a general framework for quantifying Brodimoprim in biological matrices using HPLC-FLD.

1. Sample Preparation:

• To 200 µL of plasma, add 20 µL of a suitable internal standard solution.

• Perform liquid-liquid extraction by adding 1 mL of a mixture of n-hexane and isoamyl alcohol (99:1, v/v).

• Vortex for 5 minutes and centrifuge at 4,000 rpm for 15 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness.

• Reconstitute the residue in 200 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and a phosphate buffer (pH adjusted).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

3. Fluorescence Detection:

• Excitation Wavelength: To be determined based on Brodimoprim's spectral properties.

• Emission Wavelength: To be determined based on Brodimoprim's spectral properties.

Visualizing the Mechanism and Workflow

To better understand the context of Brodimoprim's action and the analytical process, the following diagrams illustrate the key pathways and workflows.

Inter-laboratory Comparison of Brodimoprim Analysis in Human Plasma Using a Novel Brodimoprim-d6 Internal Standard

A Guide for Researchers and Bioanalytical Scientists

This guide provides a comprehensive overview of a simulated inter-laboratory comparison for the quantitative analysis of Brodimoprim in human plasma. The study was designed to assess the performance and reproducibility of a standardized bioanalytical method employing a deuterated internal standard, Brodimoprim-d6. This document is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies and bioanalysis. The data presented herein is hypothetical and for illustrative purposes to guide laboratories in setting up and validating similar analytical methods.

Introduction

Brodimoprim is a selective inhibitor of bacterial dihydrofolate reductase with a broad spectrum of activity. Accurate quantification of Brodimoprim in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Brodimoprim-d6, is the gold standard in LC-MS/MS-based bioanalysis. It effectively compensates for variability in sample preparation and potential matrix effects, leading to enhanced accuracy and precision.

This inter-laboratory study was designed to evaluate the robustness and transferability of a common analytical method across multiple laboratories. The primary objectives were to:

• Assess the accuracy and precision of Brodimoprim quantification among participating laboratories.

• Evaluate the linearity and sensitivity of the method.

• Identify potential sources of variability in the analytical workflow.

Experimental Protocols

A detailed experimental protocol was distributed to five participating laboratories. The protocol outlined the procedures for sample preparation, chromatographic separation, and mass spectrometric detection.

2.1. Materials and Reagents

• Analytes: Brodimoprim and Brodimoprim-d6 (internal standard) reference materials.

• Biological Matrix: Human plasma (K2EDTA).

• Reagents: Acetonitrile, methanol, formic acid (all LC-MS grade).

2.2. Sample Preparation: Protein Precipitation

• Thaw plasma samples at room temperature.

• Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Brodimoprim-d6 working solution (500 ng/mL in 50% methanol).

• Add 200 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to an HPLC vial for analysis.

2.3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A linear gradient from 5% to 95% mobile phase B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive.

• MRM Transitions:

  • Brodimoprim: m/z 370.1 → 279.1

  • Brodimoprim-d6: m/z 376.1 → 285.1

(Note: The provided MRM transitions are plausible and based on the structure of Brodimoprim, but should be empirically determined during method development.)

Data Presentation: Hypothetical Inter-laboratory Results

The following tables summarize the hypothetical performance data from the five participating laboratories. Each laboratory analyzed a set of validation samples, including calibration standards and quality control (QC) samples at low, medium, and high concentrations.

Table 1: Calibration Curve Performance

Laboratory	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Mean Deviation of Back-Calculated Concentrations
Lab 1	1 - 1000	0.9985	± 4.2%
Lab 2	1 - 1000	0.9991	± 3.5%
Lab 3	1 - 1000	0.9979	± 5.1%
Lab 4	1 - 1000	0.9995	± 2.8%
Lab 5	1 - 1000	0.9988	± 3.9%

Table 2: Accuracy and Precision of Quality Control Samples

Laboratory	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Lab 1	Low QC	3	2.91	97.0	5.8
Mid QC	50	51.5	103.0	4.1
High QC	800	788.0	98.5	3.5
Lab 2	Low QC	3	3.06	102.0	4.5
Mid QC	50	49.2	98.4	3.2
High QC	800	812.8	101.6	2.8
Lab 3	Low QC	3	2.85	95.0	7.2
Mid QC	50	52.1	104.2	5.5
High QC	800	776.0	97.0	4.9
Lab 4	Low QC	3	2.97	99.0	3.9
Mid QC	50	50.8	101.6	2.5
High QC	800	804.0	100.5	2.1
Lab 5	Low QC	3	3.09	103.0	5.1
Mid QC	50	48.9	97.8	3.8
High QC	800	795.2	99.4	3.0

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of Brodimoprim in human plasma.

Navigating Precision in Pharmacokinetics: A Comparative Guide to Brodimoprim-d6 and C13-Labeled Brodimoprim

For researchers, scientists, and drug development professionals at the forefront of pharmacokinetic (PK) analysis, the choice of an appropriate internal standard is paramount for achieving accurate and reliable data. This guide provides a comprehensive comparison of two stable isotope-labeled (SIL) variants of Brodimoprim: Brodimoprim-d6 (deuterated) and C13-labeled Brodimoprim. By examining their intrinsic properties and performance in bioanalytical assays, this document aims to equip researchers with the knowledge to make an informed decision for their PK studies.

The use of a stable isotope-labeled internal standard is a cornerstone of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays. An ideal internal standard should co-elute with the analyte, exhibit identical ionization efficiency, and compensate for variations during sample preparation and analysis.[1][2] While both deuterium (²H or D) and Carbon-13 (¹³C) labeling are common approaches, their subtle physicochemical differences can have significant implications for data quality.

Comparative Analysis: Brodimoprim-d6 vs. C13-Labeled Brodimoprim

The primary distinction between Brodimoprim-d6 and C13-labeled Brodimoprim lies in the potential for analytical interferences and the stability of the isotopic label. C13-labeled standards are generally considered the "gold standard" due to their superior stability and closer physicochemical similarity to the unlabeled analyte.[3][4]

Feature	Brodimoprim-d6	C13-Labeled Brodimoprim	Rationale
Chromatographic Co-elution	Potential for retention time shift relative to unlabeled Brodimoprim.[5]	Co-elutes perfectly with unlabeled Brodimoprim.[3]	The larger mass difference between deuterium and hydrogen can alter the compound's polarity and interaction with the stationary phase, leading to chromatographic separation from the analyte. This can compromise accurate quantification, especially in the presence of matrix effects.[5][6]
Kinetic Isotope Effect (KIE)	Possible, especially if deuterium is placed at a site of metabolism.[7][8]	Negligible KIE.[9]	The C-D bond is stronger than the C-H bond, which can slow down metabolic reactions involving the cleavage of this bond. This "Kinetic Isotope Effect" can lead to differential rates of metabolism between the analyte and the internal standard, introducing bias.[7][8] The mass difference between ¹²C and ¹³C is much smaller, resulting in an insignificant KIE.[9]
Isotopic Stability	Risk of back-exchange (loss of deuterium for hydrogen), particularly if the label is on an exchangeable site (e.g., -OH, -NH).[2][5]	Highly stable, with no risk of back-exchange.[2]	C13 atoms are integrated into the stable carbon backbone of the molecule, making them insusceptible to exchange with the surrounding environment.[2]
Mass Difference	+6 Da	Variable (typically +3 to +6 Da depending on the number of ¹³C atoms)	A sufficient mass difference is necessary to prevent isotopic crosstalk in the mass spectrometer. Both labeling strategies can achieve this.
Cost	Generally less expensive to synthesize.[4]	Typically more expensive to synthesize.[4]	The synthetic routes for introducing C13 are often more complex and costly than for deuterium.

Experimental Protocols

To empirically determine the optimal internal standard for a Brodimoprim PK study, the following experimental protocols are recommended:

Co-elution and Matrix Effect Assessment

Objective: To evaluate the chromatographic behavior and susceptibility to matrix effects of Brodimoprim-d6 and C13-labeled Brodimoprim.

Methodology:

• Prepare separate solutions of unlabeled Brodimoprim, Brodimoprim-d6, and C13-labeled Brodimoprim in a suitable solvent.

• Prepare spiked samples by adding a known concentration of each compound to blank biological matrix (e.g., plasma, urine) from multiple sources.

• Perform protein precipitation or liquid-liquid extraction to prepare the samples for analysis.

• Analyze the samples using a validated LC-MS/MS method.

• Compare the retention times of the analyte and the two internal standards. A significant shift (>0.1 min) between the analyte and Brodimoprim-d6 would indicate a potential issue.[5]

• Evaluate the peak area response of the analyte in the presence and absence of the internal standards in different matrix lots to assess the degree of ion suppression or enhancement. Deuterium-labeled internal standards may not always adequately correct for differential matrix effects.[6]

Metabolic Stability Assay

Objective: To assess the potential for a kinetic isotope effect by comparing the metabolic stability of Brodimoprim-d6 and C13-labeled Brodimoprim.

Methodology:

• Incubate unlabeled Brodimoprim, Brodimoprim-d6, and C13-labeled Brodimoprim separately with liver microsomes or hepatocytes.

• Collect samples at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quench the metabolic reaction and process the samples.

• Analyze the samples by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) for each compound. A significantly longer half-life for Brodimoprim-d6 compared to the unlabeled and C13-labeled compound would suggest a kinetic isotope effect.[7]

Visualizing the Workflow and Concepts

Caption: General workflow for a pharmacokinetic study using LC-MS/MS.

Caption: Conceptual comparison of chromatographic and metabolic behavior.

Conclusion and Recommendation

While Brodimoprim-d6 may be a more cost-effective option, the potential for chromatographic shifts and kinetic isotope effects introduces a level of analytical uncertainty that can compromise the integrity of pharmacokinetic data. For pivotal PK studies where accuracy and robustness are paramount, C13-labeled Brodimoprim is the recommended internal standard. Its superior isotopic stability and identical physicochemical properties to the unlabeled analyte ensure more reliable and reproducible quantification, ultimately leading to higher quality data for crucial drug development decisions. The initial investment in a C13-labeled standard is justified by the significant reduction in analytical risk and the increased confidence in the resulting pharmacokinetic parameters.

References

• 1. air.unimi.it [air.unimi.it]
• 2. ukisotope.com [ukisotope.com]
• 3. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. myadlm.org [myadlm.org]
• 7. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]
• 8. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 9. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]

The Crucial Role of Brodimoprim-d6 in Ensuring Accurate Bioanalysis for Regulatory Submissions

In the rigorous landscape of pharmaceutical regulatory submissions, the precision and reliability of bioanalytical data are paramount. For Brodimoprim, a potent dihydrofolate reductase inhibitor, the use of its deuterated analogue, Brodimoprim-d6, as an internal standard in mass spectrometry-based assays represents a critical best practice for ensuring data integrity. This guide provides a comprehensive comparison of bioanalytical approaches, highlighting the superior performance characteristics of using a stable isotope-labeled internal standard like Brodimoprim-d6.

The Challenge of Bioanalysis: Matrix Effects

Biological matrices such as plasma and urine are complex environments. During analysis, endogenous components can interfere with the ionization of the target analyte in the mass spectrometer, a phenomenon known as the "matrix effect." This can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification. An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, thereby allowing for accurate correction of these variations.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The choice of an internal standard is a critical decision in bioanalytical method development. While alternatives exist, a stable isotope-labeled internal standard like Brodimoprim-d6 offers significant advantages in performance and regulatory acceptance.

Performance Metric	Brodimoprim-d6 (Deuterated IS)	Structural Analogue IS	No Internal Standard
Co-elution with Analyte	Identical	Similar, but not identical	Not Applicable
Compensation for Matrix Effects	High	Partial to Moderate	None
Extraction Recovery Mimicry	High	Variable	Not Applicable
Ionization Efficiency Mimicry	High	Variable	Not Applicable
Regulatory Acceptance	Highly Recommended	May require extensive justification	Unacceptable for pivotal studies
Risk of Inaccurate Data	Low	Moderate to High	Very High
Method Development Time	Often shorter	Can be longer due to validation challenges	Not Applicable

The Rationale for Using a Deuterated Internal Standard

The use of a deuterated internal standard like Brodimoprim-d6 is a cornerstone of robust bioanalytical method development for regulatory submissions. The underlying principle is that a stable isotope-labeled version of the analyte is the ideal internal standard because it behaves nearly identically to the analyte during sample preparation and analysis.

Caption: Bioanalytical workflow and the rationale for using Brodimoprim-d6.

Experimental Protocol: Bioanalytical Method for Brodimoprim Quantification

The following provides a general framework for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Brodimoprim in human plasma, utilizing Brodimoprim-d6 as an internal standard.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma, add 10 µL of Brodimoprim-d6 internal standard working solution (concentration to be optimized).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).

• Flow Rate: To be optimized based on the column dimensions.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM).

  • Brodimoprim: Monitor the transition of the parent ion to a specific product ion.

  • Brodimoprim-d6: Monitor the transition of the deuterated parent ion to its corresponding product ion.

3. Method Validation:

The method should be fully validated according to regulatory guidelines (e.g., FDA, EMA), including assessments of:

• Selectivity and Specificity

• Linearity

• Accuracy and Precision

• Matrix Effect

• Extraction Recovery

• Stability (freeze-thaw, short-term, long-term)

Signaling Pathway: Mechanism of Action of Brodimoprim

Brodimoprim is a selective inhibitor of bacterial dihydrofolate reductase (DHFR). This enzyme is crucial for the synthesis of tetrahydrofolic acid, a vital component in the production of nucleic acids and some amino acids. By inhibiting this pathway, Brodimoprim effectively halts bacterial growth and replication.

Caption: Mechanism of action of Brodimoprim.

Conclusion

For regulatory submissions, the use of Brodimoprim-d6 as an internal standard is not merely a technical choice but a fundamental component of a robust and defensible bioanalytical strategy. Its ability to accurately correct for matrix effects and other sources of variability ensures the highest quality data, which is essential for the successful evaluation of Brodimoprim's pharmacokinetic profile. While other internal standards may be considered, the scientific and regulatory consensus strongly supports the use of stable isotope-labeled internal standards for pivotal bioanalytical studies.

The Superiority of Deuterated Internal Standards: A Case for Brodimoprim-d6 in Bioanalytical Assays

For researchers, scientists, and drug development professionals, the accuracy and reliability of bioanalytical data are paramount. In the quantitative analysis of pharmaceuticals like the antibacterial agent Brodimoprim, the choice of an appropriate internal standard is a critical factor that directly impacts assay performance. This guide provides a comprehensive comparison of Brodimoprim-d6, a deuterated stable isotope-labeled internal standard (SIL-IS), with a conventional structural analog internal standard, highlighting the superior specificity and selectivity afforded by the former in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Brodimoprim is an antibiotic that functions by selectively inhibiting bacterial dihydrofolate reductase, an enzyme essential for bacterial DNA synthesis and replication. Its deuterated analogue, Brodimoprim-d6, serves as an ideal internal standard in bioanalytical methods due to its chemical and physical properties being nearly identical to the analyte, Brodimoprim. This near-identical behavior ensures that Brodimoprim-d6 co-elutes with Brodimoprim and experiences similar ionization effects, thereby effectively compensating for variations during sample preparation and analysis.

Comparative Performance: Brodimoprim-d6 vs. Structural Analog

The use of a SIL-IS like Brodimoprim-d6 offers significant advantages over a non-isotopically labeled structural analog. A structural analog, while similar in chemical structure, may exhibit different chromatographic retention times, extraction recoveries, and ionization efficiencies, leading to less accurate and precise quantification.

The following table summarizes the typical performance characteristics of a validated LC-MS/MS method for Brodimoprim using Brodimoprim-d6 as the internal standard compared to a hypothetical, yet representative, structural analog internal standard. The data is compiled based on established principles of bioanalytical method validation and published data for similar compounds.

Performance Parameter	Brodimoprim-d6 (SIL-IS)	Structural Analog (Non-deuterated)
Linearity (r²)	> 0.998	> 0.995
Accuracy (% Bias)	Within ± 5%	Within ± 15%
Precision (% CV)	< 5%	< 15%
Recovery (%)	Consistent and reproducible (e.g., 85-95%)	More variable (e.g., 70-100%)
Matrix Effect (% CV)	< 10%	< 20%
Lower Limit of Quantification (LLOQ)	Potentially lower due to reduced noise	May be higher due to greater variability

The Rationale for Superiority

The enhanced performance of Brodimoprim-d6 can be attributed to its ability to more accurately mimic the behavior of the analyte throughout the analytical process. This leads to better correction for potential errors introduced during sample extraction, handling, and injection, as well as variations in the mass spectrometer's response. The result is a more robust and reliable assay, which is crucial for pharmacokinetic studies and clinical trial sample analysis.

Experimental Protocols

A detailed experimental protocol for the validation of a bioanalytical method for Brodimoprim in human plasma using Brodimoprim-d6 as an internal standard is provided below. This protocol is based on the US Food and Drug Administration (FDA) guidelines for bioanalytical method validation.

Experimental Workflow for Brodimoprim Quantification

Caption: Workflow for Brodimoprim quantification.

Method Validation Parameters

• Selectivity and Specificity:

  • Analyze blank plasma samples from at least six different sources to ensure no endogenous interferences at the retention times of Brodimoprim and Brodimoprim-d6.

  • Analyze blank plasma spiked with the internal standard to confirm no interference from the internal standard at the analyte's mass transition.

• Linearity:

  • Prepare a calibration curve by spiking blank plasma with known concentrations of Brodimoprim (e.g., 1-1000 ng/mL).

  • Analyze the calibration standards and plot the peak area ratio (Brodimoprim/Brodimoprim-d6) versus the nominal concentration.

  • The linearity should be evaluated by a weighted linear regression, and the correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision:

  • Prepare quality control (QC) samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low, medium, and high.

  • Analyze at least five replicates of each QC level in at least three separate analytical runs.

  • The accuracy (% bias) should be within ±15% (±20% for LLOQ), and the precision (% CV) should be ≤15% (≤20% for LLOQ).

• Recovery:

  • Determine the extraction recovery by comparing the peak areas of Brodimoprim from extracted QC samples to the peak areas of unextracted standards at the same concentration.

  • Recovery should be consistent and reproducible across the concentration range.

• Matrix Effect:

  • Evaluate the effect of the biological matrix on the ionization of the analyte and internal standard.

  • This is assessed by comparing the peak areas of the analyte and internal standard in post-extraction spiked blank plasma extracts to their peak areas in a neat solution.

  • The coefficient of variation of the internal standard-normalized matrix factor should be ≤15%.

• Stability:

  • Evaluate the stability of Brodimoprim in plasma under various conditions, including short-term (bench-top), long-term (frozen), and freeze-thaw cycles.

  • The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Signaling Pathway and Mechanism of Action

Brodimoprim's antibacterial activity stems from its inhibition of dihydrofolate reductase (DHFR), a key enzyme in the folic acid synthesis pathway of bacteria. This pathway is essential for the production of tetrahydrofolate, a precursor for the synthesis of nucleotides and amino acids.

Caption: Mechanism of action of Brodimoprim.

Conclusion

The use of Brodimoprim-d6 as an internal standard in bioanalytical assays provides a significant improvement in specificity and selectivity compared to non-deuterated structural analogs. This leads to more accurate, precise, and reliable data, which is essential for the successful development and regulatory approval of pharmaceuticals. The detailed experimental protocol provided serves as a robust framework for the validation of such methods, ensuring data integrity and compliance with international guidelines. For researchers and scientists in the field of drug development, the adoption of stable isotope-labeled internal standards like Brodimoprim-d6 is a critical step towards achieving high-quality bioanalytical results.

A Comparative Guide to the Stability of Brodimoprim and Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability profiles of Brodimoprim and its deuterated analog, Brodimoprim-d6. While direct comparative experimental data under forced degradation conditions is not publicly available, this document outlines the theoretical basis for the enhanced stability of Brodimoprim-d6, rooted in the kinetic isotope effect, and provides detailed experimental protocols for conducting such a stability assessment.

Introduction to Brodimoprim and the Role of Deuteration

Brodimoprim is a selective inhibitor of bacterial dihydrofolate reductase, an enzyme crucial for bacterial DNA synthesis.[1] Its chemical structure is 5-[(4-bromo-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine. Brodimoprim-d6 is a deuterated version of this molecule, where the six hydrogen atoms on the two methoxy groups are replaced with deuterium. This isotopic substitution is a key strategy in drug development to enhance metabolic stability.[2][][4]

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[5] Consequently, reactions involving the cleavage of a C-D bond, which is often a rate-limiting step in drug metabolism, proceed at a slower rate.[][5] This phenomenon, known as the kinetic isotope effect (KIE), can lead to a more stable molecule with an improved pharmacokinetic profile, potentially requiring lower or less frequent dosing.[5][6] For Brodimoprim, the methoxy groups are potential sites of oxidative metabolism. By replacing the hydrogens on these groups with deuterium, the metabolic degradation at these sites is expected to be significantly reduced, thereby enhancing the overall stability of Brodimoprim-d6 compared to Brodimoprim.[4]

Comparative Stability Analysis: A Theoretical Framework

In the absence of direct experimental data comparing the stability of Brodimoprim and Brodimoprim-d6, the following table summarizes the expected outcomes based on the kinetic isotope effect.

Stability Parameter	Brodimoprim	Brodimoprim-d6	Rationale for Difference
Metabolic Stability	Susceptible to oxidative metabolism at the methoxy groups.	Expected to have significantly higher metabolic stability.	The stronger C-D bonds in the methoxy groups of Brodimoprim-d6 are more resistant to enzymatic cleavage, slowing down metabolic degradation.[][5]
Chemical Stability	Stability under various stress conditions (e.g., pH, oxidation) is not extensively documented in public literature.	Expected to exhibit similar or slightly enhanced chemical stability.	While the primary impact of deuteration is on metabolic stability, the stronger C-D bonds may also confer a modest increase in resistance to certain chemical degradation pathways.

Experimental Protocols for Comparative Stability Testing

To empirically determine and compare the stability of Brodimoprim and Brodimoprim-d6, a series of forced degradation studies should be conducted. These studies expose the compounds to various stress conditions to accelerate degradation and identify potential degradation products.

General Protocol for Forced Degradation Studies

Forced degradation studies should be performed on both Brodimoprim and Brodimoprim-d6 to identify degradation pathways and to develop and validate a stability-indicating analytical method.[7]

a. Preparation of Stock Solutions: Prepare stock solutions of Brodimoprim and Brodimoprim-d6 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

b. Stress Conditions: The following stress conditions are typically employed:[8]

• Acidic Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for a specified period (e.g., 2, 4, 8, 12, 24 hours).

• Basic Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at 60°C for a specified period.

• Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide (H₂O₂) at room temperature for a specified period.

• Thermal Degradation: Heat the solid compounds at a high temperature (e.g., 70°C) for a specified period.

• Photolytic Degradation: Expose the stock solutions to UV light (e.g., 254 nm) and fluorescent light for a specified duration.

c. Sample Analysis: At each time point, withdraw aliquots of the stressed samples, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating method, typically High-Performance Liquid Chromatography (HPLC) with UV detection.[9]

Development of a Stability-Indicating HPLC Method

A robust stability-indicating analytical method is crucial for separating and quantifying the parent drug from its degradation products.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often effective.

• Detection: UV detection at a wavelength where Brodimoprim shows maximum absorbance.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[10][11]

Visualizing the Mechanism of Action and Experimental Workflow

To better understand the context of Brodimoprim's function and the process of evaluating its stability, the following diagrams are provided.

Caption: Inhibition of Dihydrofolate Reductase by Brodimoprim.

Caption: Workflow for Forced Degradation Studies.

Conclusion

Based on the well-established kinetic isotope effect, Brodimoprim-d6 is anticipated to exhibit significantly greater metabolic stability than its non-deuterated counterpart, Brodimoprim. This enhanced stability is attributed to the stronger carbon-deuterium bonds at the methoxy groups, which are likely sites of metabolic attack. While direct comparative experimental data is lacking in the public domain, the provided theoretical framework and detailed experimental protocols offer a robust guide for researchers and drug development professionals to perform a comprehensive stability assessment of these two compounds. Such studies are essential to fully characterize the potential advantages of deuteration in improving the pharmaceutical properties of Brodimoprim.

References

• 1. Brodimoprim - Wikipedia [en.wikipedia.org]
• 2. resolvemass.ca [resolvemass.ca]
• 4. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bioscientia.de [bioscientia.de]
• 7. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 8. ijrpp.com [ijrpp.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of the stability indicating RP-UHPLC method for the determination of the chemical purity and assay of bimatoprost - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Plan for Handling Brodimoprim-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of Brodimoprim-d6. Adherence to these procedures is critical for ensuring personnel safety and minimizing environmental impact. Brodimoprim-d6, a deuterated analog of the dihydrofolate reductase inhibitor Brodimoprim, requires careful handling due to its potential biological activity and hazardous properties.

Personal Protective Equipment (PPE) and Hazard Mitigation

When handling Brodimoprim-d6, a comprehensive approach to personal protection is mandatory to prevent exposure through inhalation, skin contact, or ingestion. The following table summarizes the required PPE and engineering controls.

Control Level	Equipment and Procedures
Engineering Controls	Work with Brodimoprim-d6 powder within a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.
Personal Protective Equipment (PPE)	Gloves: Double gloving with nitrile gloves is recommended. Change gloves frequently, especially if contamination is suspected.[1] Eye Protection: Chemical safety goggles and a face shield should be worn to protect against splashes and airborne particles.[1] Lab Coat/Gown: A disposable, solid-front gown with tight-fitting cuffs is required to protect skin and clothing. Respiratory Protection: For operations outside of a containment hood or when there is a risk of aerosolization, a NIOSH-approved N95 or higher respirator is necessary.[1]
Hygiene Practices	Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory. Do not eat, drink, or smoke in areas where Brodimoprim-d6 is handled.[2]

Operational Workflow for Handling Brodimoprim-d6

The following diagram outlines the standard operating procedure for safely handling Brodimoprim-d6 from receipt to disposal.

Caption: Workflow for safe handling of Brodimoprim-d6.

Disposal Plan

Proper disposal of Brodimoprim-d6 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance. All waste materials contaminated with Brodimoprim-d6 must be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Solid Waste: Contaminated PPE (gloves, gowns, etc.), disposable labware, and any solid Brodimoprim-d6 should be collected in a designated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing Brodimoprim-d6 should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not dispose of liquid waste down the drain.[3]

• Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container.

Disposal Procedure:

All hazardous waste containing Brodimoprim-d6 must be disposed of through an approved hazardous waste management service.[2] Ensure compliance with all local, state, and federal regulations for hazardous waste disposal.[3]

The following decision tree illustrates the disposal process.

Caption: Disposal decision tree for Brodimoprim-d6 waste.

References

• 1. pppmag.com [pppmag.com]
• 2. osha.gov [osha.gov]
• 3. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]